Cbz-2'-pyridyl-L-Ala

• CAS: 37535-55-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Strategic Incorporation of Cbz-2'-pyridyl-L-Alanine in Peptide Synthesis

Introduction: The Strategic Value of Non-canonical Amino Acids in Peptide Therapeutics

In the landscape of modern drug discovery, peptides represent a rapidly expanding therapeutic modality. Their high specificity and potency, coupled with a favorable safety profile, make them attractive candidates for a wide range of diseases. The strategic incorporation of non-canonical amino acids is a cornerstone of contemporary peptide design, offering a powerful toolkit to modulate pharmacological properties such as receptor affinity, metabolic stability, and bioavailability. Among these valuable building blocks, Cbz-2'-pyridyl-L-Alanine (Cbz-Pal(2)-OH) emerges as a residue of particular interest.

The 2'-pyridyl moiety introduces a unique combination of aromaticity and hydrophilicity, a feature that can significantly impact the solubility and conformational behavior of a peptide.[1][2] The nitrogen atom within the pyridine ring can act as a hydrogen bond acceptor and a potential coordination site for metal ions, offering avenues for creating structured peptide architectures. However, the very properties that make 2'-pyridyl-L-alanine an asset also present distinct challenges during chemical peptide synthesis.

This in-depth technical guide provides a comprehensive overview of the chemical properties of Cbz-2'-pyridyl-L-Alanine and offers field-proven insights and detailed protocols for its successful incorporation into peptide sequences. We will delve into the nuances of its handling, from the initial protection to the critical steps of coupling and deprotection, with a focus on mitigating potential side reactions and ensuring the chiral integrity of the final peptide.

I. Physicochemical Properties of Cbz-2'-pyridyl-L-Alanine

The successful application of any building block in peptide synthesis begins with a thorough understanding of its intrinsic chemical properties. Cbz-2'-pyridyl-L-Alanine is an α-amino acid derivative characterized by two key functional groups that dictate its reactivity: the N-terminal Carbobenzyloxy (Cbz) protecting group and the 2'-pyridyl side chain.

Property	Value	Reference
Molecular Formula	C₁₅H₁₆N₂O₄	N/A
Molecular Weight	288.30 g/mol	N/A
Appearance	White to off-white solid	[3]
Solubility	Soluble in DMF, NMP, and other common organic solvents used in peptide synthesis.	General Knowledge

The Cbz group, a classic urethane-type protecting group, is stable to a wide range of reaction conditions, yet its removal requires specific deprotection strategies that will be discussed in detail. The 2'-pyridyl side chain, an isomer of phenylalanine, introduces a basic nitrogen atom into the aromatic ring. This nitrogen has a pKa of approximately 5.2, rendering the side chain protonated at acidic pH. This feature can enhance the hydrophilicity of the peptide, a desirable trait for improving aqueous solubility.[1]

Figure 1: Chemical structure of Cbz-2'-pyridyl-L-Alanine.

II. Synthesis of Cbz-2'-pyridyl-L-Alanine

While commercially available, an in-house synthesis of Cbz-2'-pyridyl-L-Alanine can be achieved through a standard Schotten-Baumann reaction. This involves the acylation of the free amino acid, 2'-pyridyl-L-alanine, with benzyl chloroformate under basic conditions.[3]

Experimental Protocol: Synthesis of Cbz-2'-pyridyl-L-Alanine

• Dissolution: Dissolve 2'-pyridyl-L-alanine (1.0 equivalent) in a 1 M aqueous solution of sodium carbonate (2.5 equivalents) with cooling in an ice bath. The basic conditions are crucial to deprotonate the amino group, enhancing its nucleophilicity.

• Addition of Cbz-Cl: While vigorously stirring the solution, add benzyl chloroformate (1.1 equivalents) dropwise, ensuring the temperature remains below 5 °C. The slow addition and low temperature are critical to control the exothermic reaction and prevent the formation of side products.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Wash the reaction mixture with diethyl ether to remove any unreacted benzyl chloroformate.

• Acidification: Cool the aqueous layer in an ice bath and carefully acidify to pH ~4-5 with 1 M HCl. The pyridyl nitrogen will be protonated at lower pH values, increasing the water solubility of the product and hindering its extraction. Careful pH adjustment is key to precipitating the product.

• Extraction: Extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Drying and Concentration: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the Cbz-protected amino acid.

III. The Critical Challenge: Cbz Deprotection in the Presence of a Pyridyl Moiety

The standard and most common method for the removal of the Cbz group is catalytic hydrogenolysis using a palladium catalyst (e.g., Pd/C) and a hydrogen source.[4] However, the presence of the 2'-pyridyl group in the peptide sequence renders this method highly problematic. The lone pair of electrons on the pyridine nitrogen acts as a Lewis base and strongly coordinates to the palladium catalyst, leading to catalyst poisoning . This significantly inhibits or completely halts the hydrogenolysis reaction.

Figure 2: The challenge of Cbz deprotection via standard hydrogenolysis.

The Solution: Acid-Mediated Cbz Deprotection

Given the limitations of catalytic hydrogenolysis, strong acidolysis is the recommended strategy for Cbz deprotection of peptides containing 2'-pyridyl-L-alanine. Reagents such as hydrogen bromide in acetic acid (HBr/AcOH) or trifluoroacetic acid (TFA) are effective for this purpose.[5][6]

Mechanism of Acid-Mediated Cbz Deprotection:

The mechanism involves the protonation of the urethane oxygen, followed by the cleavage of the benzyl-oxygen bond to form a stable benzyl cation and a carbamic acid intermediate. The carbamic acid is unstable and spontaneously decarboxylates to yield the free amine.

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Stability of Cbz-2'-pyridyl-L-Ala under standard storage conditions

An In-Depth Technical Guide to the Stability of Cbz-2'-pyridyl-L-Ala Under Standard Storage Conditions

Abstract

This technical guide provides a comprehensive analysis of the chemical stability of N-Carbobenzyloxy-2'-pyridyl-L-alanine (Cbz-2'-pyridyl-L-Ala), a specialized amino acid derivative crucial for advanced peptide synthesis and drug development. Addressing researchers, scientists, and professionals in pharmaceutical development, this document moves beyond standard protocols to deliver a deep mechanistic understanding of potential degradation pathways. We synthesize field-proven insights with established chemical principles to outline a robust framework for assessing and ensuring the stability of this compound. The guide details potential liabilities of the carbobenzyloxy (Cbz) protecting group, the alanine backbone, and the 2'-pyridyl side chain. It presents detailed, self-validating experimental protocols for forced degradation and long-term stability studies, grounded in ICH guidelines, and provides a framework for developing a stability-indicating HPLC-UV method coupled with LC-MS for degradant identification.

Introduction: The Imperative of Stability

N-Carbobenzyloxy-2'-pyridyl-L-alanine is a non-canonical amino acid derivative that combines the foundational utility of the Cbz protecting group with the unique physicochemical properties of a pyridyl moiety. The Cbz group, a cornerstone in peptide chemistry since its introduction by Bergmann and Zervas, offers robust protection under various synthetic conditions while allowing for clean removal via hydrogenolysis.[1] The incorporation of a 2'-pyridyl ring into the alanine side chain introduces a versatile functional handle that can influence a molecule's solubility, metabolic stability, and binding interactions with biological targets.[2][3]

The utility of such a specialized building block in research and pharmaceutical development is directly contingent on its chemical integrity. Undetected degradation can lead to failed syntheses, impure final products, and erroneous biological data. Therefore, a thorough understanding of the stability profile of Cbz-2'-pyridyl-L-Ala is not merely a quality control measure but a fundamental necessity for its effective application. This guide provides the scientific rationale and actionable protocols to comprehensively assess the stability of this compound under standard storage conditions.

Physicochemical Profile of Cbz-2'-pyridyl-L-Ala

A foundational understanding of the molecule's properties is essential for designing meaningful stability studies and analytical methods. The key characteristics of Cbz-2'-pyridyl-L-Ala are summarized below.

Property	Value / Description	Significance for Stability
Molecular Formula	C₁₆H₁₆N₂O₄	-
Molecular Weight	300.31 g/mol	Essential for mass spectrometry analysis.
Appearance	Expected to be a white to off-white crystalline solid.	Changes in color or form can be an initial indicator of degradation.
Solubility	Sparingly soluble in water; soluble in organic solvents (e.g., methanol, ethyl acetate).[4]	Dictates solvent choice for sample preparation and HPLC mobile phase.
pKa (predicted)	Carboxylic Acid: ~2-3; Pyridinium ion: ~5.2.[5][6]	Critical for predicting ionization state at different pH values, which affects susceptibility to hydrolysis and chromatographic behavior.
UV Absorbance	Expected λₘₐₓ ~254-265 nm	The presence of the benzyl and pyridyl chromophores allows for sensitive UV detection in HPLC analysis.

Potential Degradation Pathways: A Mechanistic Overview

The chemical structure of Cbz-2'-pyridyl-L-Ala contains three primary regions of interest for potential degradation: the N-terminal Cbz group, the chiral center of the alanine backbone, and the 2'-pyridyl side chain.

• Hydrolysis of the Cbz Group (Carbamate Linkage) : The carbamate bond of the Cbz group is generally stable but can be susceptible to hydrolysis under strongly acidic or basic conditions, which are often employed in forced degradation studies.[7][8] This pathway would yield 2'-pyridyl-L-alanine, benzyl alcohol, and carbon dioxide.

• Oxidation of the Pyridine Ring : While the pyridine ring is electron-deficient and generally resistant to oxidative processes, the nitrogen heteroatom can be oxidized, particularly by strong oxidizing agents (e.g., peracids), to form the corresponding Pyridine-N-oxide.[5][6] This represents a plausible degradation pathway under oxidative stress conditions.

• Photodegradation : Pyridine and its derivatives are known to be susceptible to photolysis upon exposure to UV light.[9][10] This can lead to complex degradation pathways, potentially involving the formation of hydroxylated intermediates or ring-opening products.[9]

• Racemization : The chiral center at the α-carbon of the alanine backbone could potentially undergo racemization (conversion from the L- to the D-enantiomer) under harsh basic or thermal conditions, which could have significant implications for its biological activity if incorporated into a peptide.

Potential degradation pathways for Cbz-2'-pyridyl-L-Ala.

Recommended Standard Storage Conditions

Based on general best practices for protected amino acids and peptide derivatives, the following conditions are recommended to ensure the long-term stability of Cbz-2'-pyridyl-L-Ala.[10][11][12]

Parameter	Recommended Condition	Rationale
Temperature	Long-Term: ≤ -20°CShort-Term (Working Stock): 2-8°C	Low temperatures significantly slow the rate of all potential chemical degradation reactions.
Humidity	Store in a desiccated environment (e.g., in a desiccator with a drying agent).	The compound is likely hygroscopic; moisture can facilitate hydrolytic degradation.
Light	Protect from light by storing in an amber vial or in a dark location.	The pyridyl moiety is susceptible to photodegradation.[9]
Atmosphere	Store in a tightly sealed container, preferably under an inert atmosphere (e.g., Argon or Nitrogen).	Minimizes exposure to atmospheric moisture and oxygen, reducing the risk of hydrolysis and oxidation.

Experimental Design for Stability Assessment

A comprehensive stability assessment involves both long-term studies under recommended storage conditions and accelerated (forced degradation) studies to identify potential degradation products and establish a stability-indicating analytical method.

Long-Term and Accelerated Stability Study Protocol

This protocol is designed in accordance with ICH Q1A(R2) guidelines.[7][13][14]

• Sample Preparation : Prepare multiple, independent aliquots of solid Cbz-2'-pyridyl-L-Ala in tightly sealed, amber glass vials.

• Storage Conditions :

  • Long-Term : 25°C ± 2°C / 60% RH ± 5% RH.

  • Accelerated : 40°C ± 2°C / 75% RH ± 5% RH.

  • Recommended (Reference) : -20°C in a desiccator.

• Time Points :

  • Long-Term : 0, 3, 6, 9, 12, 18, 24 months.

  • Accelerated : 0, 1, 3, 6 months.[3]

• Analysis : At each time point, analyze the samples for purity, identification of degradation products, and changes in physical appearance using a validated stability-indicating HPLC method (see Section 6.0).

Forced Degradation Study Protocol

Forced degradation studies are essential for understanding the intrinsic stability of the molecule and for developing a robust analytical method capable of separating the parent compound from all potential degradants.[15][16]

Workflow for forced degradation studies.

Protocol Steps:

• Stock Solution : Prepare a stock solution of Cbz-2'-pyridyl-L-Ala in a 50:50 acetonitrile:water mixture at a concentration of 1 mg/mL.

• Acid Hydrolysis : Mix 1 mL of stock solution with 1 mL of 0.2 M HCl to achieve a final concentration of 0.1 M HCl. Incubate at 60°C. Withdraw aliquots at 2, 4, 8, and 24 hours. Neutralize with an equivalent amount of NaOH before analysis.

• Base Hydrolysis : Mix 1 mL of stock solution with 1 mL of 0.2 M NaOH to achieve a final concentration of 0.1 M NaOH. Keep at room temperature. Withdraw aliquots at 1, 2, 4, and 8 hours. Neutralize with an equivalent amount of HCl before analysis. Causality: Carbamates can be more labile to base than acid, hence the milder temperature condition.[7]

• Oxidative Stress : Mix 1 mL of stock solution with 1 mL of 6% H₂O₂. Keep at room temperature, protected from light. Withdraw aliquots at 2, 4, 8, and 24 hours.

• Thermal Stress : Store the solid compound in a vial at 80°C. At each time point (e.g., 1, 3, 7 days), dissolve a sample for analysis.

• Photolytic Stress : Expose the solid compound and a solution (100 µg/mL in 50:50 ACN:H₂O) to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B guidelines). Analyze a parallel sample stored in the dark as a control.

Bioanalytical Methodologies for Stability Indication

The cornerstone of any stability study is a validated analytical method that can accurately separate, detect, and quantify the active compound in the presence of its degradation products.

Stability-Indicating HPLC-UV Method Protocol

This protocol outlines the development of a reversed-phase HPLC method.

• Instrumentation : A standard HPLC or UPLC system with a UV/PDA detector.

• Column : C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size). Causality: The C18 stationary phase provides good retention for the moderately nonpolar Cbz and pyridyl groups.

• Mobile Phase A : 10 mM Ammonium Acetate in water, pH adjusted to 5.0 with acetic acid.

• Mobile Phase B : Acetonitrile.

• Gradient Elution :

  • 0-2 min: 10% B

  • 2-15 min: 10% to 90% B

  • 15-18 min: 90% B

  • 18-18.1 min: 90% to 10% B

  • 18.1-25 min: 10% B (re-equilibration)

  • Causality: A gradient is necessary to elute the parent compound and a wide range of potential degradation products with varying polarities.

• Flow Rate : 1.0 mL/min.

• Column Temperature : 30°C.

• Detection : UV at 260 nm.

• Injection Volume : 10 µL.

• Method Validation : The method must be validated for specificity by analyzing the stressed samples. Peak purity analysis using a PDA detector should confirm that the parent peak is free from co-eluting impurities in all stressed conditions.

Identification of Degradants via LC-MS

Structural elucidation of any new peaks observed in the forced degradation study is critical.

• Technique : Couple the developed HPLC method to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

• Ionization : Use Electrospray Ionization (ESI) in positive mode, as the pyridine nitrogen and the amide are readily protonated.

• Data Acquisition : Acquire full scan MS data to determine the accurate mass of the parent and degradant ions. Acquire tandem MS (MS/MS) data on the degradant ions.

• Structural Elucidation : Determine the elemental composition from the accurate mass. Analyze the fragmentation patterns in the MS/MS spectra to identify the structure of the degradation products, comparing them to the fragmentation of the parent compound.[11]

Data Interpretation and Reporting

Sample Condition	Time Point	Purity (%) by HPLC	Degradation Product 1 (RT, % Area)	Degradation Product 2 (RT, % Area)	Observations
T₀ Control	0	99.8	N/A	N/A	White Powder
Accelerated	6 months	99.5	0.2% (RT 4.5 min)	N/A	No Change
0.1 M HCl, 60°C	24 hours	85.2	14.1% (RT 3.1 min)	N/A	Solution Clear
0.1 M NaOH, RT	8 hours	90.1	9.2% (RT 3.1 min)	N/A	Solution Clear
3% H₂O₂, RT	24 hours	96.4	N/A	3.1% (RT 8.9 min)	Slight yellowing
Photolysis	ICH Q1B	92.5	1.5% (RT 4.5 min)	5.3% (RT 10.2 min)	No Change

This table presents hypothetical data for illustrative purposes.

Conclusion

The stability of Cbz-2'-pyridyl-L-Ala is a multifactorial property governed by the inherent reactivity of its Cbz group, alanine core, and pyridyl side chain. This guide has established that the primary degradation risks under standard storage and stress conditions are hydrolysis, oxidation of the pyridine nitrogen, and photolysis. Adherence to recommended storage conditions—specifically, protection from light, moisture, and elevated temperatures—is paramount for preserving the integrity of the compound.

The provided experimental frameworks for long-term, accelerated, and forced degradation studies offer a robust, self-validating system for comprehensively characterizing the stability profile. By employing a systematically developed, stability-indicating HPLC method and leveraging LC-MS for structural elucidation, researchers and drug development professionals can generate the high-quality data necessary to ensure the reliable use of Cbz-2'-pyridyl-L-Ala in their critical applications, thereby upholding the principles of scientific integrity and accelerating the path of discovery.

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Technical Guide: High-Fidelity Synthesis of Cbz-2'-pyridyl-L-Ala Precursors

The following technical guide details the synthesis of Cbz-2'-pyridyl-L-alanine precursors. It is structured to provide high-fidelity, reproducible protocols for researchers in medicinal chemistry and peptide drug development.

Executive Strategy & Chemical Logic

Target Molecule:

- -benzyloxycarbonyl-3-(2'-pyridyl)-L-alanine (Cbz-2'-Pal). CAS Registry: 37535-51-6 (Free acid form). Significance: 2'-Pyridylalanine is a critical non-natural amino acid used in peptidomimetics (e.g., HIV protease inhibitors like Atazanavir precursors, though Atazanavir uses -Leu/Phe analogs, pyridyl variants are common in next-gen designs) to modulate potency and solubility.

The Synthetic Challenge: "The Catalyst Poison"

Synthesizing 2-substituted pyridyl amino acids is significantly more difficult than their 3- or 4-pyridyl counterparts due to chelation-induced catalyst poisoning .

• Metal Scavenging: The proximal nitrogen atom in the 2-position forms a stable 5-membered chelate with transition metals (Pd, Rh, Ru), deactivating catalysts used in hydrogenation or cross-coupling.

• Precursor Instability: The primary alkylating agent, 2-(chloromethyl)pyridine (2-picolyl chloride), is unstable as a free base and undergoes rapid self-polymerization.

Selected Pathways: To circumvent these issues, this guide presents two orthogonal, high-reliability pathways:

• Pathway A (The Scalable Route): Asymmetric Phase-Transfer Catalysis (PTC). Avoids heavy metals entirely during the chiral step.

• Pathway B (The High-Purity Route):

  -Oxide Mediated Asymmetric Hydrogenation. Uses a transient protecting group on the pyridine nitrogen to prevent catalyst poisoning.

Pathway A: Asymmetric Phase-Transfer Catalysis (PTC)

Best for: Scalability, cost-efficiency, and avoiding metal contamination. Mechanism: Enantioselective alkylation of a glycine Schiff base using a chiral quaternary ammonium salt.

Critical Reagent Preparation: 2-Picolyl Chloride

• Expert Insight: Commercial 2-picolyl chloride hydrochloride is stable. However, the free base required for alkylation is volatile and polymerizes upon standing. Generate it in situ or immediately prior to use.

• Protocol:

  • Suspend 2-picolyl chloride HCl (1.5 equiv) in DCM.

  • Wash rapidly with cold saturated NaHCO₃/Na₂CO₃ (aq).

  • Dry organic layer over MgSO₄ at 0°C.

  • Filter and use the solution immediately for the alkylation step. Do not concentrate to dryness.

Asymmetric Alkylation Protocol

Substrate:

-(Diphenylmethylene)glycine tert-butyl ester (O'Donnell's Schiff Base). Catalyst: -Allyl-N-(9-anthracenylmethyl)cinchonidinium bromide (Maruoka Catalyst or Corey-Lygo variants).

Step-by-Step Workflow:

• Charge: In a reactor, dissolve the Glycine Schiff Base (1.0 equiv) and Chiral PTC Catalyst (1–5 mol%) in Toluene/DCM (7:3 v/v). Cool to -20°C.

• Base Addition: Add 50% aqueous KOH (5.0 equiv). The biphasic system requires vigorous mechanical stirring.

• Alkylation: Add the freshly prepared 2-picolyl chloride solution (1.2 equiv) dropwise over 30 minutes.

• Reaction: Stir at -20°C for 4–12 hours. Monitor conversion by HPLC (Target: >98% conversion).

• Quench: Dilute with water and extract with Ethyl Acetate (EtOAc). Wash organics with brine, dry (Na₂SO₄), and concentrate.

• Purification: The crude imine is often hydrolyzed directly, but can be purified via flash chromatography (Silica, Hexane/EtOAc) if high ee (>98%) is required at this stage.

Hydrolysis and Cbz Protection

The bulky Schiff base and ester groups must be removed, and the amine protected.

• Hydrolysis: Dissolve the alkylated imine in THF/MeOH (1:1). Add 1M Citric Acid or 15% aqueous HCl. Stir at RT for 2 hours. (Removes benzophenone).

• Ester Cleavage: If a tert-butyl ester was used, treat with TFA/DCM (1:1). If methyl/ethyl ester, use LiOH in THF/H₂O.

• Cbz Protection (Schotten-Baumann):

  • Adjust pH of the aqueous amino acid solution to 9–10 using Na₂CO₃.

  • Add Benzyl Chloroformate (Cbz-Cl, 1.2 equiv) dropwise while maintaining pH ~9 with NaOH.

  • Note: The pyridine ring is uncharged at pH 9, preventing interference.

  • Acidify to pH 3–4 (carefully, to avoid protonating the pyridine too strongly if extracting into organic, though Cbz-AA usually extracts well at pH 3-4). Extract with EtOAc.[1]

PTC Pathway Visualization

Caption: Figure 1. Asymmetric Phase-Transfer Catalytic synthesis of Cbz-2'-Pal. The cycle relies on the interfacial transfer of the enolate by the chiral ammonium salt.

Pathway B: N-Oxide Mediated Asymmetric Hydrogenation

Best for: High enantiomeric excess (>99% ee) and industrial safety (no unstable alkyl halides). Mechanism: The pyridine nitrogen is oxidized to an

-oxide to prevent catalyst poisoning. This allows standard Rh-catalyzed asymmetric hydrogenation.

Precursor Synthesis (Dehydro-Amino Acid)

• Condensation: React 2-pyridinecarboxaldehyde with

  -Cbz- -phosphonoglycine trimethyl ester (Horner-Wadsworth-Emmons) using DBU in DCM.

• Result:

  -N-Cbz- -dehydro-3-(2-pyridyl)alanine methyl ester.

The "N-Oxide Trick"

• Problem: Direct hydrogenation of the 2-pyridyl dehydro-AA fails because the pyridine N binds Rh.

• Solution: Treat the dehydro-ester with mCPBA (meta-chloroperoxybenzoic acid) (1.2 equiv) in DCM at RT.

• Product: The corresponding Pyridine-

  -oxide. This species does not poison the Rh catalyst.

Asymmetric Hydrogenation

• Catalyst: [Rh(COD)(Et-DuPhos)]OTf or [Rh(COD)(DIPAMP)]BF₄.

• Conditions: Methanol, 5 bar H₂, RT, 12 hours.

• Outcome: The

  -oxide directs the hydrogenation and prevents catalyst deactivation. Yields are typically quantitative with >95% ee.

Reduction and Final Processing

The

-oxide must be reduced back to the pyridine.

• Reduction: Dissolve the hydrogenated

  -oxide in Methanol. Add Ammonium Formate and 10% Pd/C (Transfer hydrogenation conditions often reduce the N-O bond) OR use Zn dust in Acetic Acid (classic mild reduction).

• Hydrolysis: Saponify the methyl ester using LiOH/THF/H₂O.

• Result: Since the amine was already Cbz-protected in step 3.1, the product is the desired Cbz-2'-Pal.

Hydrogenation Pathway Visualization

Caption: Figure 2. N-Oxide strategy for synthesizing Cbz-2'-Pal. Oxidation of the pyridine ring is essential to enable the Rh-catalyzed asymmetric hydrogenation step.

Comparative Analysis of Methods

Feature	Pathway A: Phase Transfer (PTC)	Pathway B: N-Oxide Hydrogenation
Scalability	High. No high-pressure equipment needed.	Medium. Requires H₂ pressure vessels.
Cost	Low. Cheap glycine substrate; catalyst reusable.	High. Rhodium catalysts and DuPhos ligands are expensive.
Safety	Moderate. Requires handling vesicant 2-picolyl chloride.	High. Standard chemical risks; mCPBA is an oxidant.
Enantioselectivity	90–98% ee (Catalyst dependent).	>98% ee (Ligand dependent).[2][3]
Catalyst Poisoning	None. (Metal-free chiral step).	High Risk. Requires N-oxide protection step.
Step Count	4 Linear Steps.	5 Linear Steps.

Recommendation:

• For Discovery/Medicinal Chemistry (Gram scale): Use Pathway A (PTC) . It is faster and avoids the specific optimization of Rh-hydrogenation conditions.

• For Process Development (Kg scale): Use Pathway B (Hydrogenation) if ee >99% is strictly required and recrystallization of the PTC product is insufficient. Otherwise, optimized PTC is generally preferred for economics.

References

• Adamczyk, M., Akireddy, S. R., & Reddy, R. E. (2001).[4] Enantioselective synthesis of (2-pyridyl)alanines via catalytic hydrogenation.[4] Organic Letters, 3(20), 3157–3159.[4] Link

• O'Donnell, M. J. (2004). The Enantioselective Synthesis of α-Amino Acids by Phase-Transfer Catalysis with Achiral Schiff Base Esters. Accounts of Chemical Research, 37(8), 506–517. Link

• Brittain, W. D. G., & Cobb, S. L. (2018).[5] Negishi cross-couplings in the synthesis of amino acids.[5][6][7] Organic & Biomolecular Chemistry, 16, 10-20.[5] Link

• Maruoka, K. (2008).[5] Practical Aspects of Asymmetric Phase-Transfer Catalysis. Organic Process Research & Development, 12(4), 679–697. Link

• Runser, S., et al. (1998). Scalable Synthesis of Pyridyl-Alanine Analogues. Journal of Organic Chemistry. (General reference for Pyridyl-Ala stability).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Enantioselective synthesis of (2-pyridyl)alanines via catalytic hydrogenation and application to the synthesis of L-azatyrosine [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Negishi cross-couplings in the synthesis of amino acids - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Negishi-coupling-enabled synthesis of α-heteroaryl-α-amino acid building blocks for DNA-encoded chemical library applications - PMC [pmc.ncbi.nlm.nih.gov]

Unlocking Nature's Blueprint: A Technical Guide to the Chelation Potential of 2'-Pyridyl-L-Alanine Containing Peptides

For Researchers, Scientists, and Drug Development Professionals

Abstract

The precise control of metal ions in biological systems is fundamental to life, governing a vast array of enzymatic functions, structural protein stability, and signaling pathways. Nature's tool of choice for this intricate task is often peptides and proteins, which utilize specific amino acid residues to chelate metal ions with remarkable affinity and selectivity. The incorporation of non-natural amino acids into peptide scaffolds offers a powerful strategy to augment and tailor these inherent properties for therapeutic and diagnostic applications. This technical guide provides an in-depth exploration of the chelation potential of peptides containing the non-natural amino acid 2'-pyridyl-L-alanine (2'-Pal). We will delve into the synthetic methodologies, the principles of coordination chemistry, and the analytical techniques required to fully characterize and exploit the unique capabilities of these metal-binding peptides.

Introduction: The Rationale for Pyridyl-Enhanced Peptides

Metal-chelating peptides are at the forefront of biomedical research, with applications ranging from enhancing the bioavailability of mineral supplements to the development of novel therapeutic agents for neurodegenerative diseases.[1][2][3] The introduction of a 2'-pyridyl moiety into a peptide sequence via 2'-pyridyl-L-alanine offers a significant enhancement to a peptide's metal-coordinating ability.[4] The pyridine ring, a six-membered aromatic heterocycle containing a nitrogen atom, provides a strong, spatially defined Lewis base site for metal ion chelation.[5] This, in conjunction with the coordinating potential of the peptide backbone's amide nitrogens and carbonyl oxygens, as well as other suitably positioned side chains, allows for the creation of highly stable and specific metal-peptide complexes.[6][7] The inherent chirality of L-3-(2-Pyridyl)-Alanine also allows for precise stereochemical control during synthesis, a critical factor in the development of enantiomerically pure pharmaceutical compounds.[4]

This guide will provide a comprehensive overview of the key considerations for designing, synthesizing, and characterizing 2'-pyridyl-L-alanine-containing peptides for metal chelation applications.

Synthesis of 2'-Pyridyl-L-Alanine Containing Peptides: A Step-by-Step Approach

The most common and efficient method for synthesizing these modified peptides is Solid-Phase Peptide Synthesis (SPPS).[8] This technique involves the stepwise addition of amino acids to a growing peptide chain that is covalently attached to an insoluble resin support.

Core Principles of Fmoc-Based Solid-Phase Peptide Synthesis

Fmoc (9-fluorenylmethyloxycarbonyl) chemistry is the preferred method for SPPS due to its use of a mild base for the removal of the N-terminal protecting group, which preserves the integrity of acid-labile side-chain protecting groups. The general cycle of SPPS is as follows: swell -> add reagents -> wait -> filter -> wash, and repeat.[9]

Experimental Protocol: Synthesis of a Model 2'-Pal Containing Peptide

This protocol outlines the manual synthesis of a model tripeptide, for example, Gly-2'-Pal-Gly.

Materials:

• Fmoc-Gly-Wang resin

• Fmoc-2'-pyridyl-L-alanine (Fmoc-2'-Pal-OH)

• Fmoc-Gly-OH

• N,N'-Diisopropylcarbodiimide (DIC)

• Ethyl cyanohydroxyiminoacetate (Oxyma Pure)

• Piperidine

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Water

• Solid-phase synthesis vessel

• Shaker

Procedure:

• Resin Swelling: Swell the Fmoc-Gly-Wang resin in DMF for 30 minutes in the synthesis vessel.

• Fmoc Deprotection:

  • Drain the DMF.

  • Add a 20% solution of piperidine in DMF to the resin.

  • Shake for 5 minutes.

  • Drain the solution.

  • Repeat the piperidine treatment for another 15 minutes.

  • Wash the resin thoroughly with DMF (5 times) and DCM (3 times) to remove all traces of piperidine.

• Amino Acid Coupling (Fmoc-2'-Pal-OH):

  • In a separate vial, dissolve Fmoc-2'-Pal-OH (3 equivalents relative to resin loading), DIC (3 eq.), and Oxyma Pure (3 eq.) in DMF.

  • Allow the activation to proceed for 5-10 minutes.

  • Add the activated amino acid solution to the deprotected resin.

  • Shake for 2 hours.

  • Causality: The choice of coupling reagent is critical. While standard reagents like DIC/Oxyma are effective, the coupling of Fmoc-2-Pal-OH can be prone to epimerization.[10] Careful monitoring and optimization of coupling time and temperature are essential to maintain chiral integrity.

  • Perform a Kaiser test to confirm the completion of the coupling reaction. A negative result (yellow beads) indicates a complete reaction.

  • Wash the resin with DMF (5 times) and DCM (3 times).

• Repeat Deprotection and Coupling for the Next Amino Acid (Fmoc-Gly-OH):

  • Repeat the Fmoc deprotection step as described above.

  • Couple Fmoc-Gly-OH using the same activation and coupling procedure.

• Final Deprotection: Perform a final Fmoc deprotection to reveal the N-terminal amine of the tripeptide.

• Cleavage and Deprotection of Side Chains:

  • Wash the resin with DCM and dry it under a stream of nitrogen.

  • Prepare a cleavage cocktail of TFA/TIS/Water (95:2.5:2.5).

  • Add the cleavage cocktail to the resin and shake for 2-3 hours.

  • Trustworthiness: The cleavage cocktail simultaneously cleaves the peptide from the resin and removes any side-chain protecting groups. TIS acts as a scavenger to prevent side reactions.

  • Filter the resin and collect the filtrate containing the crude peptide.

• Peptide Precipitation and Purification:

  • Precipitate the crude peptide by adding cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash.

  • Dry the peptide pellet.

  • Purify the peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).[11]

  • Characterize the purified peptide by mass spectrometry to confirm its identity.[11]

Visualization of the SPPS Workflow

Caption: Solid-Phase Peptide Synthesis (SPPS) cycle for peptide elongation.

Principles of Metal Chelation by 2'-Pyridyl-L-Alanine Peptides

The chelation of a metal ion by a 2'-Pal-containing peptide is a complex interplay of several factors. The primary coordination site is the nitrogen atom of the pyridyl ring.[12] However, the peptide backbone itself provides additional donor atoms in the form of amide nitrogens and carbonyl oxygens, which can participate in chelation, leading to the formation of stable five- or six-membered chelate rings.[5] The specific coordination geometry and stoichiometry of the metal-peptide complex will depend on:

• The Metal Ion: Different metal ions have distinct preferences for coordination number, geometry, and ligand type.

• The Peptide Sequence: The amino acids flanking the 2'-Pal residue can influence the steric accessibility of the pyridyl nitrogen and may also provide additional coordinating side chains (e.g., the carboxylate of aspartic or glutamic acid, the imidazole of histidine).

• pH: The pH of the solution will affect the protonation state of both the pyridyl nitrogen and any ionizable side chains, thereby modulating their ability to coordinate to a metal ion.[13]

Visualization of a Potential Chelation Mode

Caption: A simplified representation of a metal ion chelated by a 2'-Pal residue.

Experimental Characterization of Metal-Peptide Complexes

A multi-faceted analytical approach is necessary to fully characterize the binding of metal ions to 2'-Pal containing peptides.

UV-Visible Spectroscopy: Monitoring Complex Formation

Principle: The coordination of a metal ion to the pyridyl ring of the 2'-Pal residue often results in a change in the electronic environment of the chromophore, leading to a shift in the UV-Visible absorption spectrum.[14] This change can be monitored to determine the stoichiometry of the complex and to estimate the binding affinity.

Experimental Protocol:

• Prepare a stock solution of the purified peptide in a suitable buffer (e.g., HEPES, MES) at a known concentration.

• Prepare a stock solution of the metal salt (e.g., CuSO₄, ZnCl₂) in the same buffer.

• Record the UV-Vis spectrum of the peptide solution alone.

• Titrate the peptide solution with small aliquots of the metal salt solution, recording the spectrum after each addition.

• Monitor the changes in absorbance at a specific wavelength. A plot of absorbance change versus the molar ratio of metal to peptide can be used to determine the stoichiometry of the complex (e.g., using the mole-ratio method or Job's plot).

Nuclear Magnetic Resonance (NMR) Spectroscopy: Structural Insights

Principle: NMR spectroscopy is a powerful tool for elucidating the three-dimensional structure of metal-peptide complexes in solution.[15] Upon metal binding, changes in the chemical shifts of protons near the coordination site can be observed. For diamagnetic metals, standard 2D NMR techniques (COSY, TOCSY, NOESY) can be used to determine the structure of the complex.[16] For paramagnetic metals, the significant line broadening of nearby protons can also provide information about the binding site.[16]

Experimental Protocol:

• Dissolve the lyophilized peptide in a suitable deuterated solvent (e.g., D₂O, buffered to the desired pD).

• Acquire a set of 1D and 2D NMR spectra (e.g., ¹H, ¹H-¹H COSY, TOCSY, and NOESY) of the free peptide.

• Titrate the peptide sample with the metal ion of interest and acquire spectra at various metal-to-peptide molar ratios.

• Analyze the changes in chemical shifts and the appearance of new cross-peaks to identify the amino acid residues involved in metal coordination. The protons of the pyridyl ring and the amide protons of the backbone are particularly informative.

Mass Spectrometry: Stoichiometry and Binding Site Identification

Principle: Electrospray ionization mass spectrometry (ESI-MS) is a gentle ionization technique that can be used to detect non-covalent metal-peptide complexes.[6] The mass of the observed complex directly reveals the stoichiometry of binding. Tandem mass spectrometry (MS/MS) can be used to fragment the complex and identify the specific amino acid residues involved in metal binding.[11] Ultraviolet photodissociation (UVPD) is an emerging technique that can preserve non-covalent interactions while cleaving covalent backbone bonds, making it well-suited for characterizing protein-metal complexes.[17]

Experimental Protocol:

• Prepare a solution of the peptide and the metal ion at a desired molar ratio in a volatile buffer (e.g., ammonium acetate).

• Infuse the solution directly into the ESI source of the mass spectrometer.

• Acquire the mass spectrum in positive ion mode. The presence of a peak corresponding to [Peptide + Metal]ⁿ⁺ confirms complex formation.

• Select the precursor ion of the complex for MS/MS analysis using collision-induced dissociation (CID) or another fragmentation method.

• Analyze the fragment ions to pinpoint the location of the metal binding site.

Potentiometric Titration: Determining Stability Constants

Principle: Potentiometric titration is a classic and highly accurate method for determining the stability constants of metal complexes.[18] It involves monitoring the pH of a solution containing the peptide and the metal ion as a function of added standard base.[19] The resulting titration curve can be analyzed to calculate the protonation constants of the peptide and the stability constants of the metal-peptide complexes.

Experimental Protocol:

• Calibrate a pH electrode with standard buffers.

• In a thermostatted titration vessel, prepare a solution containing the peptide, a known concentration of a strong acid (e.g., HCl), and an inert background electrolyte (e.g., KCl) to maintain constant ionic strength.

• Titrate the solution with a standardized, carbonate-free solution of a strong base (e.g., NaOH), recording the pH after each addition of titrant. This determines the protonation constants of the peptide.

• Repeat the titration in the presence of the metal ion at a specific metal-to-peptide ratio (e.g., 1:2).[20]

• Use specialized software (e.g., BEST, Hyperquad) to analyze the titration data and refine the stability constants for the various metal-peptide species formed in solution.

Visualization of a Potentiometric Titration Setup

Caption: A schematic of a typical potentiometric titration setup.

Data Presentation: Quantifying Chelation

The results from the characterization experiments should be presented in a clear and concise manner. Tables are particularly useful for summarizing quantitative data.

Table 1: Stability Constants (log β) for Metal-Peptide Complexes

Metal Ion	Peptide Sequence	log β₁₁₀ (ML)	log β₁₂₀ (ML₂)	Method
Cu(II)	Ac-Gly-2'Pal-Gly-NH₂	7.5	13.2	Potentiometry
Zn(II)	Ac-Gly-2'Pal-Gly-NH₂	4.8	8.5	Potentiometry
Ni(II)	Ac-Gly-2'Pal-Gly-NH₂	5.9	10.1	Potentiometry

Note: The values in this table are hypothetical and for illustrative purposes only.

Applications in Drug Development and Beyond

The ability to design peptides with high affinity and selectivity for specific metal ions opens up a wide range of applications:

• Drug Delivery: Metal-chelating peptides can be used as carriers for therapeutic metal ions or to sequester toxic metals.[21]

• Bio-imaging: Peptides that chelate paramagnetic or fluorescent metal ions can be developed as contrast agents for MRI or as fluorescent probes for cellular imaging.[2]

• Catalysis: The coordination of a metal ion to a peptide can create a catalytically active center, mimicking the function of metalloenzymes.[22]

• Bioremediation: Peptides with high affinity for heavy metals can be used to remove these pollutants from the environment.[5]

Conclusion

The incorporation of 2'-pyridyl-L-alanine into peptides provides a robust and versatile platform for the development of novel metal-chelating agents. By understanding the principles of their synthesis, coordination chemistry, and the appropriate analytical techniques for their characterization, researchers can design and create sophisticated molecules with tailored properties for a wide array of applications in medicine, biotechnology, and environmental science. The continued exploration of these and other non-natural amino acids will undoubtedly lead to the development of next-generation peptide-based therapeutics and diagnostics with enhanced efficacy and specificity.

References

• NINGBO INNO PHARMCHEM CO.,LTD. Unlocking the Potential: L-3-(2-Pyridyl)-Alanine in Peptide Synthesis and Pharmaceutical Research.
• Lu WT, Dong CM. Research progress of metal chelating peptides. Food Health. 2022;4(4):19.
• Synthesis and Biological Activities of Some Metal Complexes of Peptides: A Review. PMC.
• New peptides with metal binding abilities and their use as drug carriers. Semantic Scholar.
• Pyridyl-alanine as a Hydrophilic, Aromatic Element in Peptide Structural Optimization. PubMed. Published September 8, 2016.
• Screening, separation and identification of metal-chelating peptides for nutritional, cosmetics and pharmaceutical applications. RSC Publishing. Published February 22, 2024.
• Pyridylalanine (pal)-peptide catalyzed enantioselective allenoate additions to N-acyl imines. PubMed.
• Introducing Chemoselective Peptide Conjugation via N-Alkylation of Pyridyl-alanine: Solution and Solid Phase Applications. PubMed. Published September 27, 2024.
• Investigations of metal-coordinated peptides as supramolecular synthons. PubMed.
• Principles and practice of determining metal–protein affinities. PMC.
• Recent Developments in Metal-Based Drugs and Chelating Agents for Neurodegenerative Diseases Treatments. PubMed Central.
• Screening, separation and identification of metal-chelating peptides for nutritional, cosmetics and pharmaceutical applications. Food & Function (RSC Publishing).
• Potentiometric Methods. Chemistry LibreTexts. Published September 12, 2021.
• Stability Constants of Transition Metal Complexes with Piperacilin Drug and Alanine, Glycine Amino Acids. ResearchGate. Published September 4, 2016.
• Peptides Labeled with Pyridinium Salts for Sensitive Detection and Sequencing by Electrospray Tandem Mass Spectrometry. ResearchGate. Published August 6, 2025.
• Metal–Peptide Complexes with Antimicrobial Potential for Cotton Fiber Protection. PMC. Published February 14, 2023.
• Investigations of Metal-Coordinated Peptides as Supramolecular Synthons. The Journal of Organic Chemistry - ACS Publications.
• Biocompatible macrocyclization between cysteine and 2-cyanopyridine generates stable peptide inhibitors. Open Research Repository.
• Examining Metal Complexes and How They Enhance Detection Techniques.
• Peptide-Based Materials That Exploit Metal Coordination. MDPI. Published December 27, 2022.
• Determination of Relative Stabilities of Metal‐Peptide Bonds in the Gas Phase.
• Potentiometric study of binary complexe of amino acid glycine with metal ion Zn In aqueous solution.
• Pyridylalanine (Pal)-peptide catalyzed enantioselective allenoate additions to N-acyl imines proceed via an atypical "aza-Morita-Baylis-Hillman" mechanism. PubMed. Published November 5, 2010.
• Practical Synthesis Guide to Solid Phase Peptide Chemistry.
• Pyridyl‑Ala Modified Cyclic Hexapeptides: In‑Vitro and In‑Vivo Profiling for Oral Bioavailability. ResearchGate. Published October 15, 2019.
• Structural Evaluation of Protein/Metal Complexes via Native Electrospray Ultraviolet Photodissociation Mass Spectrometry. ACS Publications.
• (a) Structure of peptide 1 containing two pyridine ligands. (b) Upon... ResearchGate.
• 3-(4-Pyridyl)- L -alanine = 98.0 37535-49-2. Sigma-Aldrich.
• Impact of pyridine incorporation into amino acids and peptide drugs. ResearchGate.
• Metal-Mediated Peptide Assembly: Use of Metal Coordination to Change the Oligomerization State of an α-Helical Coiled-Coil. ScholarWorks@BGSU.
• Studying Peptide-Metal Ion Complex Structures by Solution-State NMR. MDPI.
• Unusually stable helix formation in short alanine-based peptides. Stanford University.
• PROSPECT PTMs: Rich Labeled Tandem Mass Spectrometry Dataset of Modified Peptides for Machine Learning in Proteomics. NeurIPS.
• Studying Peptide-Metal Ion Complex Structures by Solution-State NMR. PMC. Published December 15, 2022.
• Determination of peptide and protein structures using NMR Spectroscopy. UQ eSpace.
• Introduction to Peptide Synthesis. Master Organic Chemistry. Published February 15, 2019.
• N-Boc-3-(2-pyridyl)-L-alanine. MedChemExpress.
• Potentiometric titrations (Principle, Procedure, Types, Ion-selective electrodes, applications). Published July 9, 2020.

Sources

• 1. tmrjournals.com [tmrjournals.com]
• 2. Synthesis and Biological Activities of Some Metal Complexes of Peptides: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent Developments in Metal-Based Drugs and Chelating Agents for Neurodegenerative Diseases Treatments - PMC [pmc.ncbi.nlm.nih.gov]
• 4. nbinno.com [nbinno.com]
• 5. mdpi.com [mdpi.com]
• 6. Investigations of metal-coordinated peptides as supramolecular synthons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. peptide.com [peptide.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. researchgate.net [researchgate.net]
• 11. Screening, separation and identification of metal-chelating peptides for nutritional, cosmetics and pharmaceutical applications - Food & Function (RSC Publishing) [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. Metal–Peptide Complexes with Antimicrobial Potential for Cotton Fiber Protection - PMC [pmc.ncbi.nlm.nih.gov]
• 14. scholarworks.bgsu.edu [scholarworks.bgsu.edu]
• 15. Studying Peptide-Metal Ion Complex Structures by Solution-State NMR | MDPI [mdpi.com]
• 16. Studying Peptide-Metal Ion Complex Structures by Solution-State NMR - PMC [pmc.ncbi.nlm.nih.gov]
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• 19. youtube.com [youtube.com]
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• 21. semanticscholar.org [semanticscholar.org]
• 22. Pyridylalanine (pal)-peptide catalyzed enantioselective allenoate additions to N-acyl imines - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Optimal coupling reagents for Cbz-2'-pyridyl-L-Ala reactions

Application Note: Optimal Coupling Reagents for Cbz-2'-pyridyl-L-Ala

Part 1: Executive Summary

The incorporation of 3-(2-pyridyl)-L-alanine (2-Pal) into peptide sequences is a critical strategy in medicinal chemistry to enhance solubility, alter ionization profiles, and provide handles for metal coordination. However, the 2-pyridyl moiety presents a unique synthetic challenge: severe racemization sensitivity .

Unlike standard amino acids, the electron-withdrawing nature of the pyridine ring renders the

-proton highly acidic ( significantly lower than Phenylalanine). Standard high-efficiency coupling protocols (e.g., HBTU/DIPEA) often lead to 10–30% racemization via base-catalyzed enolization.

This guide provides an evidence-based protocol to couple Cbz-2-Pal-OH with >99% optical integrity. The core strategy shifts away from strong bases (DIPEA) toward neutral carbodiimide activation (DIC/HOAt) or weak-base mediated uronium activation (HATU/Collidine) .

Part 2: Scientific Rationale & Mechanism

The "Pyridyl Problem": Why Racemization Occurs

The 2-pyridyl group exerts a strong inductive effect (

), pulling electron density away from the -carbon. This destabilizes the C-H bond, making the proton susceptible to abstraction by tertiary amine bases commonly used in peptide synthesis (DIPEA, NMM).

Once the

-proton is removed, the resulting enolate is planar and achiral. Reprotonation occurs indiscriminately from either face, yielding a racemic mixture (D/L).

Figure 1: Mechanism of Base-Catalyzed Racemization in 2-Pal

Caption: The electron-withdrawing pyridine ring stabilizes the enolate intermediate, accelerating racemization in the presence of base.

Reagent Selection Matrix

Reagent Class	Reagent	Base Required?	Risk Level	Verdict
Uronium	HBTU / TBTU	Yes (DIPEA)	High	Avoid. Strong base drives rapid enolization.
Phosphonium	PyBOP	Yes (DIPEA)	High	Avoid. Slower activation than HATU, prolonged base exposure.
High-Performance	HATU	Yes (Collidine)	Moderate	Use with Caution. Use only with weak bases (Collidine) at 0°C.
Carbodiimide	DIC / HOAt	No	Low	Optimal. Neutral pH prevents enolization.

Key Insight: While HATU is generally the "gold standard" for difficult couplings, its dependence on base makes it risky for 2-Pal. DIC (Diisopropylcarbodiimide) combined with HOAt (1-Hydroxy-7-azabenzotriazole) allows for efficient activation without adding an exogenous base, thereby removing the catalyst for racemization.

Part 3: Experimental Protocols

Protocol A: The "Safe" Method (Recommended)

System: DIC / HOAt (Neutral Activation) Best For: Standard couplings, minimizing racemization risk.

Reagents:

• Cbz-2-Pal-OH (1.0 equiv)

• Amine component (Amino acid ester or resin-bound amine) (1.0–1.2 equiv)

• DIC (1.1 equiv)

• HOAt (1.1 equiv) (Substitute with Oxyma Pure if HOAt is unavailable)

• Solvent: DMF or NMP (Anhydrous)

Step-by-Step Procedure:

• Dissolution: Dissolve Cbz-2-Pal-OH (1.0 equiv) and HOAt (1.1 equiv) in minimal anhydrous DMF.

  • Note: The solution may turn slightly yellow; this is normal.

• Activation (Pre-mix): Cool the solution to 0°C in an ice bath. Add DIC (1.1 equiv) dropwise.

  • Critical: Stir at 0°C for 5–10 minutes. This generates the active ester (OBt/OAt ester) in situ without generating free base.

• Coupling: Add the pre-activated mixture to the amine component (resin or free amine).

• Reaction: Allow to react at 0°C for 30 minutes , then warm to room temperature. Stir for 2–4 hours.

• Monitoring: Monitor reaction progress via HPLC or Kaiser test (if solid phase).

  • Success Criteria: >98% conversion with <1% D-isomer formation.

Protocol B: The "Power" Method (Difficult Sequences)

System: HATU / TMP (Collidine) Best For: Sterically hindered amines or when Protocol A yields are low.

Reagents:

• Cbz-2-Pal-OH (1.0 equiv)

• HATU (1.0 equiv)[1]

• 2,4,6-Collidine (TMP) (2.0–3.0 equiv) — Do NOT use DIPEA.

• Solvent: DMF[1][2][3][4]

Step-by-Step Procedure:

• Setup: Dissolve Cbz-2-Pal-OH and HATU in DMF. Cool to 0°C .

• Base Addition: Add Collidine dropwise.

  • Why Collidine? It is a weaker base (

    ) compared to DIPEA ( ), significantly reducing the rate of -proton abstraction while still sufficient to drive the coupling.

• Coupling: Immediately add the amine component.

• Reaction: Maintain at 0°C for the entire duration (or at least the first hour).

• Quench: Quench with dilute acid (0.1 M HCl) immediately upon completion to neutralize residual base.

Part 4: Process Visualization

Figure 2: Optimal Workflow Decision Tree

Caption: Decision tree for selecting the appropriate coupling protocol based on steric hindrance.

Part 5: Troubleshooting & Quality Control

Observation	Diagnosis	Remediation
Deep Red/Blue Coloration	Metal Chelation or Fulvene formation	2-Pal can chelate trace metals (Fe, Cu) in solvents. Use high-purity, metal-free DMF.
Double Peak on HPLC	Racemization (D/L mix)	Base was too strong or reaction too warm. Switch to Protocol A (DIC/HOAt) and keep at 0°C.
Slow Reaction	Poor Activation	If using Protocol A, ensure HOAt is fresh. If using Protocol B, increase HATU to 1.1 equiv but keep Collidine constant.

References

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. Link

• Carpino, L. A. (1993). 1-Hydroxy-7-azabenzotriazole. An efficient peptide coupling additive. Journal of the American Chemical Society, 115(10), 4397–4398. Link

• Biotage Application Note. (2020). Racemization in Peptide Synthesis: Mechanisms and Prevention. Link

• Watanabe, H., et al. (1968). Synthesis of 2-pyridylalanine derivatives and their use in peptide synthesis. Journal of the Chemical Society C, 1968, 112-117. (Foundational work establishing 2-Pal sensitivity).

Sources

• 1. peptide.com [peptide.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. peptide.com [peptide.com]

Navigating the Labyrinth: A Senior Application Scientist's Guide to Cbz Group Removal from Pyridyl-Containing Amino Acids

For Immediate Release

[City, State] – [Date] – In the intricate landscape of peptide synthesis and drug development, the selective deprotection of amino acids is a critical juncture that dictates the success of a synthetic route. For researchers working with pyridyl-containing amino acids, the removal of the Carboxybenzyl (Cbz) protecting group presents a unique and often formidable challenge. The inherent basicity of the pyridine ring frequently leads to catalyst poisoning in standard hydrogenolysis procedures, resulting in sluggish or incomplete reactions. This comprehensive guide, designed for researchers, scientists, and drug development professionals, provides an in-depth exploration of field-proven strategies to overcome this obstacle, complete with detailed protocols, mechanistic insights, and comparative data.

The Pyridyl Predicament: Understanding the Challenge

Pyridyl-containing amino acids are invaluable building blocks in medicinal chemistry, prized for their ability to modulate solubility, introduce hydrogen bonding motifs, and coordinate to metal centers in biological targets. However, the very electronic properties that make them desirable also complicate a seemingly routine deprotection step. The lone pair of electrons on the pyridine nitrogen atom readily adsorbs onto the surface of palladium catalysts, effectively "poisoning" the active sites and hindering the hydrogenolysis of the Cbz group. This interaction is a classic example of catalyst deactivation, where a substrate component inhibits the desired catalytic activity.[1][2]

The position of the nitrogen atom within the pyridine ring—2- (ortho), 3- (meta), or 4- (para)—significantly influences its basicity and, consequently, the extent of catalyst inhibition. This guide will dissect the nuances of deprotecting each isomer, offering tailored strategies for optimal outcomes.

Strategic Approaches to Cbz Deprotection

A successful Cbz deprotection strategy for pyridyl-containing amino acids hinges on either mitigating catalyst poisoning or circumventing the use of a susceptible catalyst altogether. We will explore three primary avenues: modified catalytic hydrogenolysis, transfer hydrogenation, and acidic cleavage.

Modified Catalytic Hydrogenolysis: Taming the Catalyst Poison

The most direct approach to overcoming catalyst poisoning is to modify the reaction conditions to prevent the pyridine nitrogen from interacting with the palladium surface. This is most effectively achieved by protonating the pyridine ring with an acid.

Causality Behind Experimental Choices: By adding a stoichiometric amount of a strong acid, the lone pair on the pyridine nitrogen is protonated, forming a pyridinium salt. This positively charged species no longer has a lone pair available to coordinate with and deactivate the palladium catalyst, allowing the hydrogenolysis to proceed. The choice of acid and solvent is critical to ensure solubility of the substrate and compatibility with other functional groups.

Catalyst poisoning by pyridine and mitigation by protonation.

Detailed Protocol: Hydrogenolysis of Cbz-4-Pyridylalanine with HCl

• Dissolution: Dissolve Cbz-4-pyridylalanine (1.0 eq) in methanol (MeOH) to a concentration of approximately 0.1 M.

• Acidification: To the solution, add 1.1 equivalents of a 1 M solution of hydrochloric acid (HCl) in MeOH. Stir for 5 minutes at room temperature.

• Catalyst Addition: Carefully add 10% palladium on carbon (Pd/C) (10 mol% Pd) to the reaction mixture.

• Hydrogenation: Secure the flask to a hydrogenation apparatus. Evacuate the flask and backfill with hydrogen gas (H₂). Repeat this cycle three times. Maintain a positive pressure of H₂ (e.g., with a balloon) and stir the reaction vigorously.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the catalyst. Caution: The catalyst may be pyrophoric; ensure it remains wet during filtration.

• Isolation: Concentrate the filtrate under reduced pressure. The resulting product will be the hydrochloride salt of 4-pyridylalanine.

Transfer Hydrogenation: A Safer Alternative

Transfer hydrogenation offers a milder and often more practical alternative to using hydrogen gas, especially for scaling up reactions.[3] In this method, a hydrogen donor molecule, such as ammonium formate or formic acid, transfers hydrogen to the substrate in the presence of a catalyst.[4]

Expert Insights: While still susceptible to catalyst poisoning, the presence of an acidic hydrogen donor like formic acid can concurrently protonate the pyridine ring, facilitating the reaction. Ammonium formate is a popular choice due to its ease of handling and the generation of volatile byproducts.

Detailed Protocol: Transfer Hydrogenolysis of Cbz-3-Pyridylalanine with Ammonium Formate

• Setup: To a solution of Cbz-3-pyridylalanine (1.0 eq) in methanol (0.1 M), add ammonium formate (4.0 eq).

• Catalyst Addition: Carefully add 10% Pd/C (10 mol% Pd).

• Reaction: Stir the mixture at room temperature. The reaction can be gently heated (e.g., to 40 °C) to increase the rate if necessary.

• Monitoring: Monitor the reaction by TLC or LC-MS.

• Work-up: Filter the reaction mixture through Celite® to remove the catalyst.

• Isolation: Concentrate the filtrate under reduced pressure. The crude product can be purified by recrystallization or chromatography to remove excess ammonium formate and other byproducts.

Acidic Cleavage: Bypassing the Catalyst

For substrates that are particularly sensitive or when catalytic methods prove ineffective, acidic cleavage provides a robust, metal-free alternative.[5] The most common reagent for this purpose is a solution of hydrogen bromide (HBr) in acetic acid.[3]

Mechanism of Deprotection: The strong acid protonates the carbamate oxygen, making the benzylic carbon more susceptible to nucleophilic attack by the bromide ion (SN2 mechanism). The resulting carbamic acid is unstable and readily decarboxylates to yield the free amine.

Mechanism of acid-catalyzed Cbz deprotection.

Detailed Protocol: Acid-Catalyzed Cleavage of Cbz-2-Pyridylalanine

• Setup: Dissolve Cbz-2-pyridylalanine (1.0 eq) in a 33% solution of HBr in glacial acetic acid at room temperature.

• Reaction: Stir the solution for 1-4 hours. The reaction is typically accompanied by a color change.

• Monitoring: Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Precipitation: Add the reaction mixture dropwise to a vigorously stirred flask of cold, anhydrous diethyl ether. This will precipitate the hydrobromide salt of the deprotected amino acid.

• Isolation: Collect the precipitate by vacuum filtration, wash with diethyl ether, and dry under vacuum.

Comparative Data and Isomer-Specific Considerations

The choice of deprotection strategy can be guided by the specific isomer of the pyridyl-containing amino acid and the presence of other functional groups. The following table summarizes typical observations and recommendations.

Isomer	Basicity (pKa of pyridinium ion)	Hydrogenolysis Challenge	Recommended Strategies	Key Considerations
2-Pyridylalanine	~5.2	High (strong chelation)	1. Acidic Cleavage (HBr/AcOH) 2. Modified Hydrogenolysis (with excess acid)	The proximity of the nitrogen to the amino acid backbone can lead to strong catalyst poisoning. Acidic cleavage is often the most reliable method.
3-Pyridylalanine	~4.7	Moderate	1. Transfer Hydrogenation (Ammonium Formate) 2. Modified Hydrogenolysis (HCl)	Less basic than the 4-isomer, making catalytic methods more feasible with appropriate modifications.
4-Pyridylalanine	~6.0	High	1. Modified Hydrogenolysis (HCl) 2. Acidic Cleavage	The most basic of the three isomers, requiring effective protonation for successful hydrogenolysis.

Conclusion: A Strategic Toolkit for Success

The successful removal of the Cbz group from pyridyl-containing amino acids is a testament to the power of understanding the underlying chemical principles. By recognizing the challenge of catalyst poisoning, researchers can employ a range of strategies, from modifying catalytic hydrogenation conditions to utilizing entirely different chemical pathways. The protocols and insights provided in this guide serve as a robust starting point for navigating this synthetic challenge, empowering scientists to unlock the full potential of these valuable building blocks in their research and development endeavors.

References

• Anwer, M. K., & Spatola, A. F. (1980). Ammonium formate catalytic transfer hydrogenation:A convenient method for removal of halogenated benzyloxycarbonyl and benzyl protecting groups in peptide synthesis. Synthesis, 1980(12), 929-932.

• To Deprotect and Serve. (2023). Scientific Update. [Link]

• ThalesNano. (n.d.). Deprotection Reactions Using the H-Cube® Continuous Flow Reactor. [Link]

• ResearchGate. (n.d.). Cbz deprotection conditions: screening of catalysts and sources of H2. [Link]

• Organic Chemistry Portal. (2024). Cbz-Protected Amino Groups. [Link]

• Technical Disclosure Commons. (2025). Acid-Mediated Deprotection of Cbz Groups: A Convenient and Scalable Alternative to Pd-Catalyzed Hydrogenolysis. [Link]

• Vinayagam, V., et al. (2024). Mild Method for Deprotection of the N-Benzyloxycarbonyl (N-Cbz) Group by the Combination of AlCl3 and HFIP. Journal of Organic Chemistry. [Link]

• PubMed. (2025). Rapid and Practical Transfer Hydrogenation for Cleavage of N‑Cbz Protected Amines Using a Supported Palladium Catalyst Under Microwave Irradiation. [Link]

• Sajiki, H., et al. (1995). Pd/C-catalyzed chemoselective hydrogenation in the presence of a phenolic MPM protective group using pyridine as a catalyst poison. PubMed. [Link]

• Nagorny, P., et al. (2020). Asymmetric Transfer Hydrogenation of Heterocyclic Compounds in Continuous Flow Using an Immobilized Chiral Phosphoric Acid as the Catalyst. ChemRxiv. [Link]

• IntechOpen. (2024). How to Prevent Catalyst Poisoning at the Industrial Scale. [Link]

• ResearchGate. (2006). Mechanisms of Catalyst Poisoning in Palladium-Catalyzed Cyanation of Haloarenes. Remarkably Facile C−N Bond Activation in the [(Ph 3 P) 4 Pd]/[Bu 4 N] + CN - System. [Link]

• Vapourtec. (n.d.). Hydrogenation | Catalytic Reactions | Flow Chemistry Applications. [Link]

• Zenodo. (1995). Catalytic Hydrogen Transfer Reductions Using Ammonium Formate. A Review. [Link]

• Google Patents. (2010). US20100168385A1 - Process for preparing enantiomerically enriched amino-alcohols.

• ResearchGate. (2013). (PDF) Completely Green Synthesis of Colloid Adams' Catalyst a-PtO2 Nanocrystals and Derivative Pt Nanocrystals with High Activity and Stability for Oxygen Reduction. [Link]

• ACS Publications. (2022). Pd(II) Complexes with Pyridine Ligands: Substituent Effects on the NMR Data, Crystal Structures, and Catalytic Activity. [Link]

• PubMed Central. (2023). Quantitative evaluation of H-donating abilities of C(sp3)–H bonds of nitrogen-containing heterocycles in hydrogen atom transfer reaction. [Link]

• SciSpace. (2001). Poisoning and deactivation of palladium catalysts. [Link]

• RSC Publishing. (2014). Ammonium Formate as Green Hydrogen Source for Clean Semi-Continuous Enzymatic Dynamic Kinetic Resolution of (+/-)-α-Methylbenzylamine. [Link]

• OSTI.GOV. (1987). Synthesis of nitrogen-containing heterocycles of an iron catalyst. 2. The conversions of 1,4-butanediol and diethylene glycol in the presence of ammonia and hydrogen. [Link]

• University of Manchester. (n.d.). Synthesis of Enantiomerically Pure Ring-Substituted l-Pyridylalanines by Biocatalytic Hydroamination. [Link]

• ResearchGate. (2015). (PDF) Catalytic hydrogenation of substituted pyridines with PtO2 catalyst. [Link]

• ResearchGate. (2022). Why does my CBz-deprotection not work?. [Link]

• YouTube. (2018). 22.9 EAS Reactions with Nitrogen Heterocycles. [Link]

• Quora. (2020). Why is Pt/PtO known as Adams catalyst?. [Link]

• Sreenivasulu, R., Ranganath, K. V. S., & Raju, R. R. (2015). Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst. Asian Journal of Chemistry, 27(8), 2821-2824.

• ResearchGate. (2008). (PDF) Synthesis of New Opioid Analgesic Peptide Analogues to Enkephalin (Leucine- and Methionine-Enkephalin). [Link]

• Organic Chemistry Portal. (2003). Ammonium Formate/Palladium on Carbon: A Versatile System for Catalytic Hydrogen Transfer Reductions of Carbon-Carbon Double Bonds. [Link]

• Luxembourg Bio Technologies. (2017). Tandem deprotection/coupling for peptide synthesis in water at room temperature. [Link]

• MDPI. (2022). Recent Advances in the Mitigation of the Catalyst Deactivation of CO 2 Hydrogenation to Light Olefins. [Link]

• Khan, R. A. (2016). Synthesis of Met-enkephalin by solution-phase peptide synthesis methodology utilizing para-toluene sulfonic acid as N-terminal masking of l-methionine amino acid. Chemical biology & drug design, 88(6), 884–888. [Link]

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• 5. tdcommons.org [tdcommons.org]

Advanced Catalytic Hydrogenation Protocols for Cbz-2'-pyridyl-L-Ala Deprotection

Executive Summary

The removal of the Benzyloxycarbonyl (Cbz or Z) protecting group from amino acids containing basic heterocycles—specifically 3-(2-pyridyl)-L-alanine —presents a unique synthetic challenge. While catalytic hydrogenolysis (

, Pd/C) is the industry standard for Cbz removal, the presence of the pyridine nitrogen atom frequently leads to catalyst poisoning . The lone pair electrons on the pyridine nitrogen coordinate strongly to the palladium surface, competitively inhibiting hydrogen adsorption and halting the reaction.

This guide details three field-proven protocols to overcome this "pyridine effect." It prioritizes Acid-Assisted Hydrogenolysis , which neutralizes the poisoning mechanism, and offers Catalytic Transfer Hydrogenation (CTH) as a robust alternative.

Mechanistic Insight: The "Pyridine Effect"[1]

To successfully deprotect Cbz-2'-pyridyl-L-Ala, one must understand the competition at the catalyst surface.

Catalyst Poisoning vs. Protonation

Standard Pd/C catalysts function by adsorbing molecular hydrogen onto the metal surface. Basic nitrogen atoms (like those in pyridine) act as "catalyst poisons" by donating electron density into the metal's empty d-orbitals, forming a stable complex that blocks active sites.

• The Failure Mode: In neutral solvents (MeOH), the pyridine ring binds to Pd/C. Reaction stalls (

  conversion).

• The Solution: Protonation of the pyridine nitrogen (

  ) using a Brønsted acid (HCl or AcOH) eliminates the lone pair's ability to coordinate with palladium.

• The Risk: Protonated pyridines are more susceptible to ring reduction (forming piperidines) under high pressure or prolonged reaction times. The protocols below balance deprotection kinetics against over-reduction.

Mechanistic Pathway Diagram[2]

Figure 1: Mechanistic divergence between neutral (poisoned) and acidic (active) pathways during hydrogenation.

Experimental Protocols

Protocol A: Acid-Scavenged Hydrogenolysis (The Gold Standard)

Best for: Standard laboratory scale (100 mg – 10 g), high purity requirements. Mechanism: Uses stoichiometric acid to mask the pyridine nitrogen.

Materials

• Substrate: Cbz-2'-pyridyl-L-Ala

• Catalyst: 10% Pd/C (Degussa type E101 or equivalent), 50% water wet.

• Solvent: Methanol (MeOH) or Ethanol (EtOH).[1][2]

• Additive: 1 M HCl (aq) or Glacial Acetic Acid.

• Hydrogen Source:

  balloon (1 atm).

Step-by-Step Procedure

• Preparation: In a round-bottom flask, dissolve the Cbz-substrate (1.0 equiv) in MeOH (0.1 M concentration).

• Acidification: Add 1.1 to 1.5 equivalents of 1 M HCl.

  • Note: Do not use a large excess of HCl. Excess acid accelerates the over-reduction of the pyridine ring to a piperidine ring.

  • Alternative: If the product is acid-sensitive, use 2.0 equivalents of Acetic Acid, though reaction times may be longer.

• Inerting: Carefully add 10 wt% of the Pd/C catalyst.[2] (e.g., if 100 mg substrate, use 10 mg catalyst).

  • Safety: Pd/C is pyrophoric.[3] Add under a blanket of nitrogen or use wet catalyst.

• Hydrogenation: Purge the flask with

  (3x), then fill with (balloon pressure, ~1 atm).

• Reaction: Stir vigorously at Room Temperature (20–25 °C).

  • Monitoring: Check via TLC or LC-MS every hour. Reaction typically completes in 2–4 hours.

  • Endpoint: Disappearance of starting material. Look for the mass of the free amine (

    ).

• Work-up:

  • Flush with

    .

  • Filter the mixture through a pad of Celite to remove Pd/C. Rinse the pad with MeOH.

  • Concentrate the filtrate in vacuo.

  • Result: The product will be isolated as the Hydrochloride (or Acetate) salt.

Protocol B: Catalytic Transfer Hydrogenation (CTH)

Best for: Safety-restricted labs (no

cylinders), scale-up, or when over-reduction is observed in Protocol A. Mechanism: Ammonium formate decomposes to , , and in situ on the catalyst surface. The generated ammonia can sometimes compete with pyridine, but the formate excess usually drives the reaction.

Materials

• Substrate: Cbz-2'-pyridyl-L-Ala

• Catalyst: 10% Pd/C.[1][2][4]

• Reagent: Ammonium Formate (

  ).

• Solvent: Methanol.[2][5][6]

Step-by-Step Procedure

• Dissolution: Dissolve substrate (1.0 equiv) in MeOH (0.1 M).

• Catalyst Addition: Add 10% Pd/C (10–20 wt%).

• Reagent Addition: Add Ammonium Formate (3.0 – 5.0 equiv) in one portion.

• Reaction: Heat the mixture to mild reflux (or 50 °C).

  • Observation: Gas evolution (

    ) will occur. Ensure the system is vented (e.g., via a needle in a septum).

• Duration: Stir for 1–3 hours.

• Work-up:

  • Cool to room temperature.[2][6]

  • Filter through Celite.

  • Concentrate. The residue will contain residual ammonium formate.

  • Purification: Sublimation of ammonium formate (high vac, 40 °C) or ion-exchange chromatography may be required.

Optimization & Troubleshooting Matrix

If the standard protocols yield suboptimal results, consult the data table below for parameter adjustments.

Variable	Condition	Effect on Cbz Removal	Risk / Side Effect
Solvent	MeOH	Optimal (High solubility of )	None
EtOH	Good	Slightly slower than MeOH
EtOAc	Poor	Pyridine poisoning is more pronounced in non-protic solvents.
Additive	HCl (1.1 eq)	Fastest	Risk of piperidine formation if left too long.
AcOH (2.0 eq)	Moderate	Safer for acid-sensitive groups; less risk of ring reduction.
None	Stalled	Catalyst poisoning dominates.
Catalyst	10% Pd/C	Standard	Susceptible to poisoning without acid.
20% Pd(OH)2	High Activity	"Pearlman's Catalyst" is more robust but more expensive.
Pressure	Balloon (1 atm)	Ideal	Selective for Cbz cleavage.
Parr Shaker (50 psi)	Very Fast	High Risk of reducing the pyridine ring. Avoid unless necessary.

Workflow Decision Tree

Use this logic flow to select the correct protocol for your specific constraints.

Figure 2: Decision tree for selecting and optimizing the deprotection strategy.

References

• BenchChem. (2025).[1][2][7] Application Notes and Protocols for the Removal of the Cbz Protecting Group. Retrieved from

• Sajiki, H., & Hirota, K. (1998).[8] Pd/C-catalyzed chemoselective hydrogenation in the presence of a phenolic MPM protective group using pyridine as a catalyst poison. Tetrahedron, 54(46), 13981-13996. Retrieved from

• Felpin, F. X., & Fouquet, E. (2010).[6] A Useful, Reliable and Safer Protocol for Hydrogenation and Hydrogenolysis with Pd/C. Chemistry – A European Journal, 16(41), 12440-12445. Retrieved from

• Rylander, P. N. (1985).[8] Hydrogenation Methods. Academic Press.[8] (Standard text on catalyst poisoning mechanisms).

• Greene, T. W., & Wuts, P. G. M. (1999).[8] Protective Groups in Organic Synthesis. John Wiley & Sons.[8] (Reference for orthogonality and acid stability).

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Rapid and Practical Transfer Hydrogenation for Cleavage of N‑Cbz Protected Amines Using a Supported Palladium Catalyst Under Microwave Irradiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. thalesnano.com [thalesnano.com]
• 5. Role of pyridine hydrogen-bonding sites in recognition of basic amino acid side chains [pubmed.ncbi.nlm.nih.gov]
• 6. Cbz-Protected Amino Groups [organic-chemistry.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Pd/C-Catalyzed Chemoselective Hydrogenation in the Presence of a Phenolic MPM Protective Group Using Pyridine as a Catalyst Poison [jstage.jst.go.jp]

Solvent selection for dissolving Cbz-2'-pyridyl-L-Ala

Application Note: Optimizing Solvation Strategies for Cbz-2'-pyridyl-L-Ala in Peptide Synthesis and Medicinal Chemistry

Executive Summary

Cbz-2'-pyridyl-L-Ala (N-Benzyloxycarbonyl-3-(2'-pyridyl)-L-alanine) represents a unique challenge in solvation thermodynamics due to its amphiphilic "push-pull" nature. The molecule possesses a hydrophobic Cbz (carbobenzyloxy) protecting group and a potentially basic, polar 2'-pyridyl side chain.

This guide provides a definitive protocol for solvent selection, focusing on maximizing solubility for Solid Phase Peptide Synthesis (SPPS) and solution-phase coupling while mitigating side reactions associated with the pyridine nitrogen.

Physicochemical Profile & Solubility Logic

To select the correct solvent, one must understand the competing forces within the molecule:

• The Cbz Group (Hydrophobic): Drives solubility in chlorinated solvents (DCM) and polar aprotic solvents (DMF, DMSO). It severely limits water solubility.

• The 2'-Pyridyl Ring (Basic/Polar): Contains a nitrogen atom with a lone pair (pKa ~5.2). This makes the molecule pH-sensitive. It can act as a ligand for metals or a hydrogen bond acceptor.

• The Carboxylic Acid (Acidic): The C-terminus is free, allowing for dimerization in non-polar solvents via hydrogen bonding unless disrupted by a polar solvent.

Solvent Compatibility Matrix

Solvent Class	Specific Solvent	Solubility Rating	Application Context	Expert Notes
Polar Aprotic	DMF (N,N-Dimethylformamide)	Excellent (+++++)	SPPS Coupling, Stock Solutions	Primary Recommendation. Disrupts peptide aggregation; solvates both hydrophobic and polar domains.
Polar Aprotic	DMSO (Dimethyl Sulfoxide)	Excellent (+++++)	Biological Assays, NMR	Hard to remove. Avoid for reactions requiring evaporative workup.
Chlorinated	DCM (Dichloromethane)	Good (+++)	Resin Swelling, Extraction	Good for the Cbz group, but may not fully solvate the polar pyridine side chain at high concentrations.
Alcohols	Methanol / Ethanol	Moderate (++)	Purification, Crystallization	Caution: Risk of esterification if acid catalysts are present.
Aqueous	Water	Poor (-)	None	Insoluble unless pH < 2 (protonated pyridine), but this risks Cbz stability over time.

Visualization: Solvent Selection Decision Tree

The following logic flow guides the researcher to the optimal solvent based on the experimental stage.

Figure 1: Decision matrix for solvent selection based on experimental intent. Green nodes indicate synthesis-ready solvents.

Detailed Protocols

Protocol A: Preparation of Stock Solution for SPPS

Objective: Create a stable 0.2 M solution for automated or manual peptide synthesis.

Materials:

• Cbz-2'-pyridyl-L-Ala (Dry powder).

• Anhydrous DMF (Amine-free, purity >99.8%).

• Ultrasonic bath.

Step-by-Step:

• Calculation: Calculate the required mass for a 0.2 M solution.

  • Formula:

  • Note: MW of Cbz-2'-pyridyl-L-Ala is approx. 300.31 g/mol .

• Weighing: Weigh the amino acid into a dry scintillation vial or Falcon tube.

• Initial Solvation: Add 75% of the calculated volume of DMF.

  • Why? Adding the full volume immediately can trap air pockets in the powder, forming "clumps" that are hard to dissolve.

• Agitation: Vortex for 30 seconds. If particulates remain, sonicate at room temperature for 2–5 minutes.

  • Observation: The solution should be clear and colorless to pale yellow.

• Final Volume: Add the remaining DMF to reach the target volume.

• Filtration (Optional but Recommended): Filter through a 0.45 µm PTFE syringe filter to remove any insoluble dust or polymer traces that could block synthesizer lines.

Protocol B: Handling the "Pyridine Effect" in Coupling

Challenge: The pyridine nitrogen is a weak base. In the presence of strong activation reagents (like HATU/HBTU), there is a theoretical risk of N-acylation at the pyridine ring or interference with proton transfer.

Expert Recommendation:

• Use Neutral Conditions: Avoid large excesses of base (DIEA/NMM) during the dissolution step. Add the base only immediately prior to coupling.

• Preferred Activator: DIC/Oxyma is superior to HATU for this residue. Oxyma (Ethyl cyanohydroxyiminoacetate) suppresses racemization effectively and minimizes side reactions with the pyridine ring compared to uronium salts [1].

Expert Insight: The pH-Solubility Paradox

Researchers often encounter unexpected retention time shifts during HPLC analysis of this molecule.

• Mechanism: The pyridine nitrogen has a pKa of approximately 5.2.

• In Mobile Phase A (0.1% TFA, pH ~2): The pyridine ring is protonated (

  ). This makes the molecule significantly more polar, causing it to elute earlier than expected for a Cbz-protected hydrophobic amino acid.

• In Neutral Buffers (pH 7): The pyridine is neutral . The molecule behaves as a highly hydrophobic species, retaining longer on C18 columns.

Validation Step: If you suspect your compound has degraded, check the pH of your solvent. A shift in pH can mimic a shift in purity due to this protonation state change.

Workflow Visualization: SPPS Integration

Figure 2: Optimized coupling workflow using DIC/Oxyma to prevent pyridine interference.

References

• Albericio, F., & Kates, S. A. (2000). Solid-Phase Synthesis: A Practical Guide. CRC Press. (Standard reference for solvent choices in SPPS).

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. Link

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504. Link

• PubChem. (n.d.).[1] 3-(2-Pyridyl)-L-alanine.[2][3][4][5] National Library of Medicine.[1] Retrieved October 26, 2023, from [Link]

Sources

• 1. N-Cbz-L-leucyl-L-alanine benzyl ester | C24H30N2O5 | CID 53384498 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Boc-3-(2-pyridyl)-L-alanine | 71239-85-5 [amp.chemicalbook.com]
• 3. Boc-3-(2-pyridyl)-L-alanine CAS#: 71239-85-5 [amp.chemicalbook.com]
• 4. chemimpex.com [chemimpex.com]
• 5. 3-(2-Pyridyl)-L-alanine | 37535-51-6 [chemicalbook.com]

Application Note: Handling Precautions and Safety Data for Cbz-2'-pyridyl-L-Ala

Introduction & Application Context

Cbz-2'-pyridyl-L-Ala (N-alpha-Benzyloxycarbonyl-3-(2-pyridyl)-L-alanine) is a specialized non-canonical amino acid derivative used primarily in the synthesis of bioactive peptides and peptidomimetics.[1][2][3]

Unlike standard aromatic amino acids (Phenylalanine, Tyrosine), the incorporation of a 2-pyridyl moiety introduces a basic nitrogen atom into the side chain. This modification serves three critical functions in drug design:

• Solubility Enhancement: The pyridyl nitrogen can be protonated at physiological pH, significantly improving the aqueous solubility of hydrophobic peptide sequences [1].

• Metal Chelation: The 2-position nitrogen provides a bidentate ligand geometry (in conjunction with the backbone amide), enabling the design of metallopeptides or structural constraints via metal coordination [2].

• Conformational Control: The steric and electronic properties of the pyridine ring can induce specific side-chain rotamers, stabilizing bioactive conformations, particularly in cyclic peptides designed for oral bioavailability [3].

This guide outlines the rigorous handling, safety, and experimental protocols required to maintain the chemical integrity of this sensitive reagent.

Chemical Identity & Physical Properties[2][4]

Property	Data
Chemical Name	N-α-Benzyloxycarbonyl-3-(2-pyridyl)-L-alanine
Common Abbreviations	Z-L-2-Pal-OH, Cbz-2-Pal
CAS Number	64030-81-1 (Generic for Z-2-Pal isomer family; verify specific batch COA)
Molecular Formula	C₁₆H₁₆N₂O₄
Molecular Weight	300.31 g/mol
Solubility	Soluble in DMF, DMSO, DMAc, Methanol.[2] Sparingly soluble in water/DCM.
pKa (Pyridyl N)	~5.2 (approximate; varies by local environment)
Appearance	White to off-white crystalline powder

Hazard Identification & Safety Assessment (GHS)

While often classified as a general chemical reagent, Cbz-2'-pyridyl-L-Ala requires specific precautions due to its biological activity potential and physical properties.

GHS Classification[2][4]

• Signal Word: WARNING

• Hazard Statements:

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.[4]

  • H335: May cause respiratory irritation.[4][5]

Critical Safety Analysis

• Inhalation Risk: As a fine crystalline powder, static charge can generate dust aerosols. Inhalation may trigger irritation of the upper respiratory tract.[4][5] Engineering Control: Always weigh inside a certified chemical fume hood or a powder containment enclosure.

• Sensitization: Although data is limited, peptide intermediates should be treated as potential sensitizers. Avoid all skin contact.[4][5][6]

• Reactive Hazards: The Cbz group is stable to mild acid and base but combustible. The pyridyl nitrogen is nucleophilic; avoid inadvertent contact with strong alkylating agents (e.g., Methyl Iodide) during storage, which could quaternize the ring.

Storage & Stability Protocol

Objective: Prevent hydrolysis, racemization, and photochemical degradation.

• Temperature: Store at -20°C for long-term (>1 month) or 2-8°C for active use.

• Atmosphere: Hygroscopic. Store under inert gas (Argon/Nitrogen) if possible. Keep container tightly sealed with desiccant packs.

• Light: Protect from light. The pyridyl ring can be susceptible to slow photo-oxidation over extended periods. Use amber vials or foil-wrapped containers.

• Thawing: Allow the container to equilibrate to room temperature before opening. This prevents condensation of atmospheric moisture onto the cold powder, which causes hydrolysis and clumping.

Experimental Protocols

Protocol A: Solubilization & Coupling (Solid-Phase Peptide Synthesis)

Rationale: The 2-pyridyl group is less basic than aliphatic amines but can still interfere with activation if not properly managed.

Reagents:

• Solvent: Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP). Avoid DCM due to poor solubility.

• Activator: HATU or HBTU.

• Base: Diisopropylethylamine (DIPEA) or N-Methylmorpholine (NMM).

Step-by-Step:

• Calculate: Determine resin loading. Use 3.0 equivalents of Cbz-2'-pyridyl-L-Ala relative to resin sites.

• Dissolve: Add the amino acid to DMF (concentration ~0.2 M). Vortex until clear.

  • Checkpoint: If turbidity persists, add small aliquots of DMSO or warm gently to 30°C.

• Activate: Add 2.9 equivalents of HATU. Shake for 30 seconds.

• Basify: Add 6.0 equivalents of DIPEA.

  • Note: The solution may turn yellow/orange. This is normal for HATU activations.

• Coupling: Add the activated mixture to the resin immediately. React for 45–60 minutes at room temperature.

• Validation: Perform a Kaiser test (ninhydrin).

  • Expert Insight: If the test is inconclusive (pyridyl nitrogen can sometimes cause background color), use a Chloranil test for secondary amines or micro-cleavage followed by HPLC/MS.

Protocol B: Cbz Deprotection (Critical Decision Point)

Rationale: Removing the Cbz group requires care because the pyridine ring is susceptible to reduction under vigorous hydrogenation conditions.

Method 1: Catalytic Hydrogenolysis (Preferred for mildness)

• Conditions: H₂ (1 atm), 10% Pd/C, Methanol/Ethanol.

• Precaution: Do NOT add acid (e.g., HCl, AcOH) to the solvent mixture if possible. Protonation of the pyridine ring renders it more susceptible to reduction (forming piperidine derivatives) [4].

• Procedure:

  • Dissolve substrate in MeOH.

  • Add 10 wt% Pd/C catalyst.

  • Bubble H₂ gas gently or use a balloon. Monitor by TLC/LCMS every 30 mins.

  • Stop immediately upon disappearance of starting material to prevent ring reduction.

Method 2: Acidolysis (HBr/AcOH) [7]

• Conditions: 33% HBr in Acetic Acid.

• Use Case: If the molecule contains sulfur (poisoning Pd catalyst) or if ring reduction is observed with Method 1.

• Procedure:

  • Dissolve peptide in minimal AcOH.

  • Add HBr/AcOH solution (approx 5–10 eq).

  • Stir 1 hour. Precipitate with cold diethyl ether.

  • Note: This method yields the hydrobromide salt of the peptide.

Visual Workflows

Diagram 1: Handling & Storage Decision Tree

This logic flow ensures the integrity of the reagent before it enters the reaction vessel.

Caption: Standard Operating Procedure for removing aliquots from cold storage while maintaining reagent anhydrous integrity.

Diagram 2: Deprotection Strategy Logic

A decision matrix for removing the Cbz group without damaging the sensitive pyridyl side chain.

Caption: Selection guide for Cbz removal. Note: A +6 Da mass shift in LCMS indicates unwanted reduction of the pyridine ring to a piperidine ring.

Emergency Response

Scenario	Immediate Action
Eye Contact	Rinse cautiously with water for 15 minutes. Remove contact lenses if present.[4][5][8] Seek medical attention immediately (Irritant).
Skin Contact	Wash with soap and copious water.[2][4][5][8] Remove contaminated clothing.[4][5][8] If rash occurs, seek medical advice.
Inhalation	Move person to fresh air.[2][4][5][8] If breathing is difficult, administer oxygen.[2]
Spill Cleanup	Dampen spill with wet paper towel to avoid dust. Sweep up and place in hazardous waste container. Clean surface with 70% Ethanol.

References

• Dutta, S., et al. (2024).[3] "Introducing Chemoselective Peptide Conjugation via N-Alkylation of Pyridyl-alanine: Solution and Solid Phase Applications." Organic Letters, 26(38), 8206-8210.[3] Link

• Ghassemian, A., et al. (2016). "Pyridyl-alanine as a Hydrophilic, Aromatic Element in Peptide Structural Optimization." Journal of Medicinal Chemistry, 59(18), 8206-8210. Link

• Vorherr, T., et al. (2020). "Pyridyl-Ala Modified Cyclic Hexapeptides: In-Vitro and In-Vivo Profiling for Oral Bioavailability." International Journal of Peptide Research and Therapeutics, 26, 1383–1397. Link

• Bachem Technical Library. "Cleavage of the Z (Cbz) Group." Bachem.com. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. anaspec.com [anaspec.com]
• 3. Introducing Chemoselective Peptide Conjugation via N-Alkylation of Pyridyl-alanine: Solution and Solid Phase Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]
• 5. peptide.com [peptide.com]
• 6. fishersci.com [fishersci.com]
• 7. peptide.com [peptide.com]
• 8. fishersci.com [fishersci.com]

Technical Notes & Optimization

Technical Support Center: Cbz-2'-pyridyl-L-Ala Optimization

Status: Operational Subject: Troubleshooting Coupling Efficiency & Purity for Cbz-2'-pyridyl-L-Ala (Cbz-2-Pal) Ticket ID: #PAL-OPT-2024

Executive Summary

Welcome to the Technical Support Center. You are likely experiencing difficulties coupling N-alpha-benzyloxycarbonyl-2-pyridyl-L-alanine (Cbz-2-Pal) . This non-canonical amino acid presents a "perfect storm" of synthetic challenges:

• Steric Hindrance: The bulky 2-pyridyl side chain impedes nucleophilic attack.

• Racemization: The pyridine ring facilitates

  -proton abstraction, leading to D-isomer contamination.

• Side Reactivity: The pyridine nitrogen can act as a nucleophile or base, interfering with activation.

This guide provides self-validating protocols to maximize coupling efficiency while maintaining chiral integrity.

Module 1: Critical Troubleshooting (Q&A)

Q1: My coupling yield is low (<60%), even after double coupling. What is stalling the reaction?

Diagnosis: You are likely facing steric occlusion combined with N-acylpyridinium formation . The 2-pyridyl group is sterically demanding. Standard reagents (HBTU/HCTU) often fail to generate an active ester reactive enough to overcome this barrier before the active ester decomposes or rearranges. Furthermore, the pyridine nitrogen on the side chain can intramolecularly attack the activated carboxylate, forming an unreactive N-acylpyridinium salt.

Corrective Protocol (The "Gold Standard" Activation): Switch to HATU/HOAt activation.

• Why: HATU generates an -OAt ester. The nitrogen atom in the HOAt leaving group provides anchimeric assistance (neighboring group participation), stabilizing the transition state and accelerating the coupling rate by ~10-100x compared to HOBt esters.

Recommended Conditions:

• Reagent: HATU (0.95 eq relative to AA) + HOAt (0.95 eq).

• Base: TMP (2,4,6-Trimethylpyridine/Collidine) instead of DIPEA.

• Stoichiometry: 3 eq AA : 2.85 eq HATU : 6 eq Collidine.

• Solvent: DMF/NMP (1:1).

Q2: I am detecting 5-15% D-isomer (racemization) in my product. How do I stop this?

Diagnosis: Base-catalyzed

-proton abstraction. The pyridine ring is electron-withdrawing, increasing the acidity of the C -proton. Strong, unhindered bases like DIPEA or NMM can deprotonate this position during the slow activation step, destroying chirality.

Corrective Protocol (The "Low-Base" Approach):

• Switch Bases: Use Sym-collidine (TMP) . It is sterically hindered and weaker (pKa ~7.4) than DIPEA (pKa ~10.5), sufficient to neutralize the HATU salt but insufficient to deprotonate the C

  .

• Pre-activation Control: Do not pre-activate Cbz-2-Pal with base for more than 30 seconds. Add the amine component immediately.

• Dic/Oxyma Alternative: If HATU/Collidine fails, switch to DIC/Oxyma Pure (carbodiimide chemistry). This method can often be run with no tertiary amine base, virtually eliminating base-catalyzed racemization.

Q3: The reaction mixture turns cloudy/milky immediately. Is this normal?

Diagnosis: Aggregation or Solubility Limit. Cbz-2-Pal is highly hydrophobic due to the Cbz group and the aromatic pyridine. In pure DCM or low-grade DMF, the activated ester may precipitate or form micellar aggregates that halt kinetics.

Corrective Protocol:

• Solvent System: Use NMP (N-methylpyrrolidone) or a mixture of DMF/DMSO (4:1) . DMSO disrupts beta-sheet aggregation and solubilizes the aromatic stack.

• Chaotropic Salts: Add 0.1 M LiCl to the coupling mixture. This disrupts hydrogen bond networks that cause peptide aggregation on the resin.

Module 2: Visualized Workflows

Figure 1: Racemization Mechanics & Prevention

This diagram illustrates the "danger zone" where the pyridine ring facilitates chirality loss and how to block it.

Caption: The electron-withdrawing pyridine ring makes the alpha-proton acidic. Strong bases (Red Path) trigger racemization. Fast coupling with hindered bases (Green Path) preserves chirality.

Figure 2: Troubleshooting Decision Tree

Follow this logic flow to select the correct experimental condition.

Caption: Logic flow for selecting reagents based on the specific failure mode observed in HPLC/LCMS analysis.

Module 3: Comparative Data & Reagent Selection

Use the table below to select the coupling system based on your specific constraint.

Coupling System	Reactivity	Racemization Risk	Solubility	Recommended Use Case
HATU / DIPEA	High	High	Good	Avoid for Cbz-2-Pal (High racemization risk).
HATU / Collidine	High	Low	Good	Primary Recommendation. Best balance of speed and purity.
DIC / Oxyma	Moderate	Very Low	Excellent	Use if racemization persists with HATU. Slower kinetics.
PyBOP / DIPEA	Moderate	High	Moderate	Legacy method. Not recommended for 2-Pal.
HBTU / HOBt	Low	Moderate	Moderate	Insufficient for sterically hindered 2-Pal.

Module 4: Standard Operating Procedure (SOP)

Protocol: Low-Racemization Coupling of Cbz-2-Pal

• Preparation:

  • Dissolve Cbz-2-Pal-OH (3.0 eq) in anhydrous DMF/NMP (concentration 0.2 M).

  • Add HOAt (3.0 eq). Note: If HOAt is unavailable, Oxyma Pure is a viable substitute.

• Activation:

  • Cool the solution to 0°C (ice bath).

  • Add HATU (2.9 eq).

  • Add 2,4,6-Collidine (6.0 eq).

  • Critical: Stir for exactly 30 seconds. Do not over-activate.

• Coupling:

  • Add the activated mixture immediately to the resin/amine component.

  • Allow to warm to room temperature naturally.

  • Reaction time: 2–4 hours.

• Monitoring:

  • Check completion via Kaiser Test (if primary amine) or Chloranil Test (if secondary amine).

  • If incomplete after 4 hours, drain and perform a second coupling using DIC/Oxyma (3 eq each) overnight.

References

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. Link

• Carpino, L. A. (1993). 1-Hydroxy-7-azabenzotriazole.[1] An efficient peptide coupling additive. Journal of the American Chemical Society, 115(10), 4397–4398. Link

• Bachem Technical Guides. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Bachem Knowledge Center. Link

• Dutta, S., et al. (2024).[2] Introducing Chemoselective Peptide Conjugation via N-Alkylation of Pyridyl-alanine.[2] Organic Letters, 26(38), 8206-8210.[2] Link

• Sigma-Aldrich Technical Library. (2024). Peptide Coupling Reagents Guide: HATU and Racemization Control. Merck/Sigma-Aldrich. Link

Sources

• 1. peptide.com [peptide.com]
• 2. Introducing Chemoselective Peptide Conjugation via N-Alkylation of Pyridyl-alanine: Solution and Solid Phase Applications - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Navigating the Purification of Peptides Containing 2-Pyridyl-L-Alanine

Welcome to the technical support center for researchers, scientists, and drug development professionals working with peptides incorporating the non-canonical amino acid, 2-pyridyl-L-alanine (2-Pal). The unique properties of the 2-pyridyl side chain, while often beneficial for peptide structure and function, introduce specific and frequently encountered challenges during purification. This guide provides in-depth troubleshooting advice, detailed protocols, and a comprehensive FAQ section to help you navigate these complexities and achieve high-purity peptide products.

The Root of the Challenge: The Chemistry of 2-Pyridyl-L-Alanine

The primary difficulty in purifying peptides containing 2-pyridyl-L-alanine stems from the nitrogen atom in the pyridine ring. This nitrogen atom possesses a lone pair of electrons, making it a potent metal chelator. Standard High-Performance Liquid Chromatography (HPLC) systems, particularly those with stainless steel components, can leach metal ions (e.g., Fe³⁺, Ni²⁺, Cr³⁺) into the mobile phase. These metal ions can then form complexes with the 2-pyridyl moiety of the peptide, leading to a host of chromatographic problems.

Additionally, the basic nature of the pyridyl group (with a pKa of approximately 1.73 for the carboxylic acid and the pyridinium ion pKa being around 5.2) means its charge state is dependent on the mobile phase pH, which can influence retention behavior and selectivity in both reversed-phase and ion-exchange chromatography.[1]

Frequently Asked Questions (FAQs) & Troubleshooting

Issue 1: My peptide peak is tailing or shows significant broadening.

Q: Why is my peptide containing 2-pyridyl-L-alanine exhibiting poor peak shape in reversed-phase HPLC?

A: Peak tailing and broadening are the most common symptoms when purifying 2-Pal-containing peptides. This is often a direct result of the chelation of metal ions by the pyridyl side chain. The interaction with metal ions present in the HPLC system (frits, tubing, and even the stationary phase itself) can create secondary retention mechanisms, where the peptide's interaction with the column is no longer solely based on hydrophobicity.[2][3] This leads to a portion of the peptide molecules being retained longer, resulting in a "tail" on the peak. Another contributing factor can be the interaction of the basic pyridyl group with acidic residual silanol groups on the silica-based stationary phase.[2][4]

Troubleshooting Flowchart for Poor Peak Shape

Sources

• 1. chembk.com [chembk.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 4. chromtech.com [chromtech.com]

Addressing catalyst poisoning by pyridine during Cbz hydrogenation

Topic: Addressing Catalyst Poisoning by Pyridine During Cbz Removal

Status: Operational Ticket ID: H2-CBZ-PYR-001 Assigned Specialist: Senior Application Scientist, Catalysis Division

Diagnostic Hub: Why is my reaction stalled?

Symptom: You are attempting to remove a Carbobenzoxy (Cbz) protecting group using Palladium on Carbon (Pd/C) and hydrogen gas. The reaction works on clean standards but stalls or fails completely when applied to your pyridine-containing substrate or crude material containing pyridine residues.

Root Cause: Competitive Adsorption (Maxted Toxicity) Pyridine is a potent catalyst poison for Group 10 metals (Pd, Pt). The mechanism is competitive adsorption :

• The Attack: The nitrogen lone pair on the pyridine ring acts as a "soft" donor, forming a strong coordinate bond with the active Palladium sites.

• The Blockade: This adsorption is often thermodynamically stronger than the adsorption of molecular hydrogen or the benzyl carbamate oxygen.

• The Result: The catalyst surface is "masked," preventing

  activation and subsequent hydrogenolysis.

Visualizing the Mechanism

The following diagram illustrates the competitive binding landscape at the catalyst surface.

Figure 1: Mechanism of pyridine poisoning versus the protonation strategy. Neutral pyridine binds strongly to Pd, displacing H2. Protonated pyridinium (PyH+) cannot coordinate effectively, freeing the catalyst.

Mitigation Protocols

Do not increase catalyst loading immediately.[1] This is costly and often ineffective against strong poisons. Instead, follow these protocols in order.

Protocol A: The "Acid Spike" (In-Situ Protonation)

Success Rate: High (90%+) Principle: By converting pyridine to pyridinium (

), you eliminate the nitrogen lone pair's ability to donate electrons to the metal center.

Step-by-Step Procedure:

• Quantify Nitrogen: Calculate the total moles of basic nitrogen (pyridine substrate + residual solvent) in your reaction vessel.

• Solvent Selection: Use Methanol (MeOH) or Ethanol (EtOH). Avoid non-polar solvents where the pyridinium salt might precipitate and coat the catalyst.

• Acid Addition:

  • Add 1.0 to 1.5 equivalents of acid relative to the basic nitrogen.

  • Preferred Acid: 1M HCl (aqueous or ethereal) or Methanesulfonic acid (MsOH).

  • Alternative: Glacial Acetic Acid (AcOH) can be used as the co-solvent (10-20% v/v) if the substrate is acid-stable.

• Reaction: Add Pd/C (standard 5-10 wt% loading) and introduce

  (balloon or 1-3 bar).

• Monitoring: Monitor via LCMS.

  • Note: The reaction is often faster than neutral conditions because the amine product (from Cbz cleavage) is also protonated, preventing it from inhibiting the catalyst (product inhibition).

Warning: Ensure your substrate does not contain acid-labile groups (e.g., Boc, acetals). If so, proceed to Protocol B.

Protocol B: Catalyst Swapping (Pearlman’s Catalyst)

Success Rate: Moderate to High Principle: Palladium Hydroxide (

) is generally more robust against amine poisoning than standard Pd/C.

• Swap: Replace Pd/C with 20 wt%

  (Pearlman's Catalyst).

• Solvent: Use EtOH or MeOH.

• Conditions: This catalyst often requires slightly higher pressure (3-5 bar) to initiate in the presence of poisons.

• Additives: If the reaction is sluggish, adding 0.1 eq of Acetic Acid often "activates" Pearlman's catalyst without fully acidic conditions.

Protocol C: Feedstock Purification (Copper Scavenging)

Success Rate: Moderate (Best for residual pyridine solvent) Principle: If pyridine is a contaminant from a previous step (not part of the substrate), remove it chemically before hydrogenation.

• Dissolve: Dissolve crude material in EtOAc or DCM.

• Wash: Wash 3x with 10% aqueous

  .

  • Visual Cue: The aqueous layer will turn deep blue/purple (formation of

    complex).

• Finish: Wash with water, dry over

  , and concentrate.

• Proceed: Run standard hydrogenation.

Data & Optimization Guide

The following table summarizes expected outcomes based on the strategy employed.

Strategy	Catalyst	Additive	Cbz Removal Rate	Risk Factor
Standard	10% Pd/C	None	Stalled/Fail	Low
Acid Spike (HCl)	10% Pd/C	1.1 eq HCl	Fast (<2h)	Acid-labile groups
Acid Spike (AcOH)	10% Pd/C	AcOH (Solvent)	Medium (4-6h)	Pyridine reduction (slow)
Pearlman's	20% Pd(OH)2	None	Medium	Higher Cost
Transfer Hydrog.	Pd/C	Ammonium Formate	Fast	Sublimation of salts

Troubleshooting Decision Tree

Figure 2: Decision matrix for selecting the appropriate remediation protocol.

Frequently Asked Questions (FAQs)

Q1: Will adding acid cause the pyridine ring itself to be hydrogenated?

• Answer: Generally, no, under mild conditions. The hydrogenolysis of the Cbz bond (N-C bond cleavage) is kinetically much faster than the hydrogenation of the pyridine aromatic ring. However, protonation does activate the pyridine ring toward reduction.

  • Mitigation: Monitor the reaction closely.[2] Stop the reaction immediately upon disappearance of the starting material. Do not heat above 40°C if using acidic conditions.

Q2: I cannot use acid because I have a Boc group. What now?

• Answer: You have two options:

  • Pearlman's Catalyst (

    ): Try this in neutral methanol.

  • Transfer Hydrogenation: Use Pd/C with Ammonium Formate or Cyclohexadiene as the hydrogen source instead of

    gas. The mechanism of transfer hydrogenation is often less susceptible to poisoning than direct surface hydrogenation.

Q3: Can I just add more catalyst?

• Answer: This is usually inefficient. Pyridine poisoning is stoichiometric with surface sites. If you have 1 mmol of pyridine, you might need an absurd amount of Pd/C to overcome the poisoning by "brute force." Protonation is the smarter, atom-economical solution.

Q4: Does the counter-ion of the acid matter?

• Answer: Yes. Avoid halides (Cl-, Br-, I-) if you are using very sensitive catalysts, as halides can also inhibit Pd (though less than pyridine). However, for standard Cbz removal, HCl is usually fine. If you observe slowing, switch to Methanesulfonic acid (MsOH) or Sulfuric acid , as sulfate/sulfonate anions are non-coordinating.

References

• Greene, T. W., & Wuts, P. G. M. (1999).[3] Protective Groups in Organic Synthesis. John Wiley & Sons.[3] (Standard reference for Cbz cleavage conditions and compatibilities).

• Sajiki, H., & Hirota, K. (1999). "Pd/C-catalyzed chemoselective hydrogenation in the presence of a phenolic MPM protective group using pyridine as a catalyst poison."[2][4] Tetrahedron, 55(10), 2911-2920. Link (Demonstrates the poisoning effect of pyridine and how it can be used selectively, implying removal strategies).

• Maxted, E. B. (1951). "The Poisoning of Metallic Catalysts." Advances in Catalysis, 3, 129-178. Link (The foundational text on the mechanism of toxicity of N-heterocycles toward Group 10 metals).

• Org. Process Res. Dev. (General Process Safety). "Hydrogenation of Pyridine-Containing APIs." (Acidification is a standard industrial practice to prevent poisoning in process chemistry).

Sources

• 1. Cbz-Protected Amino Groups [organic-chemistry.org]
• 2. researchgate.net [researchgate.net]
• 3. Pd/C-Catalyzed Chemoselective Hydrogenation in the Presence of a Phenolic MPM Protective Group Using Pyridine as a Catalyst Poison [jstage.jst.go.jp]
• 4. Pd/C-catalyzed chemoselective hydrogenation in the presence of a phenolic MPM protective group using pyridine as a catalyst poison - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Technical Guide to the ¹H NMR Spectral Analysis of Cbz-2'-pyridyl-L-Ala: A Comparative Approach

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and development, the unambiguous structural characterization of novel chemical entities is a cornerstone of advancing therapeutic candidates. Among the arsenal of analytical techniques, Nuclear Magnetic Resonance (NMR) spectroscopy, particularly proton (¹H) NMR, stands as an unparalleled tool for elucidating molecular structure in solution. This guide provides an in-depth analysis of the ¹H NMR characterization of N-α-Carbobenzyloxy-2'-pyridyl-L-alanine (Cbz-2'-pyridyl-L-Ala), a compound of interest in medicinal chemistry due to its hybrid structure incorporating a protected amino acid and a pyridine moiety.

Given the absence of a publicly available, consolidated ¹H NMR spectrum for Cbz-2'-pyridyl-L-Ala, this guide adopts a comparative and predictive approach. By dissecting the molecule into its constituent fragments—the Cbz-L-alanine core and the 2-aminopyridine scaffold—we can forecast the expected spectral features. This methodology not only serves as a robust framework for interpreting the eventual experimental data but also enhances the understanding of structure-spectra correlations.

The Foundational Role of ¹H NMR in Structural Elucidation

¹H NMR spectroscopy provides a detailed map of the proton environments within a molecule. Key parameters such as chemical shift (δ), signal multiplicity (splitting pattern), and integration (area under the signal) offer invaluable insights:

• Chemical Shift (δ): The position of a signal along the x-axis (in parts per million, ppm) indicates the electronic environment of the proton. Electron-withdrawing groups deshield protons, shifting their signals downfield (to higher ppm values), while electron-donating groups cause an upfield shift.

• Multiplicity: The splitting of a signal into multiple peaks (e.g., singlet, doublet, triplet) is due to the influence of neighboring protons, governed by the n+1 rule. This provides information about the connectivity of atoms.

• Integration: The area under each signal is proportional to the number of protons it represents, aiding in the quantitative assignment of protons.

Predicted ¹H NMR Spectral Data for Cbz-2'-pyridyl-L-Ala

The expected ¹H NMR spectrum of Cbz-2'-pyridyl-L-Ala can be predicted by considering the characteristic signals of its precursors, Cbz-L-alanine and 2-aminopyridine. The covalent linkage between these two fragments will induce notable changes in the chemical shifts of the protons proximate to the newly formed amide bond.

Table 1: Predicted ¹H NMR Spectral Data for Cbz-2'-pyridyl-L-Ala in CDCl₃

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale for Prediction
~8.2-8.4	d	1H	Pyridyl H6'	The proton ortho to the pyridine nitrogen is typically the most deshielded.
~7.6-7.8	t	1H	Pyridyl H4'	The para proton of the pyridine ring.
~7.30-7.40	m	5H	Cbz Phenyl	Aromatic protons of the Cbz protecting group.
~7.0-7.2	m	2H	Pyridyl H3', H5'	The remaining two protons of the pyridine ring.
~5.1-5.2	s	2H	Cbz CH₂	The benzylic protons of the Cbz group typically appear as a singlet.
~4.5-4.7	q	1H	α-CH	The alpha-proton of the alanine moiety, coupled to the methyl protons.
~1.5-1.7	d	3H	Ala-CH₃	The methyl protons of the alanine moiety, coupled to the alpha-proton.
~9.0-10.0	br s	1H	Amide NH	The amide proton signal is often broad and its chemical shift is solvent-dependent.
~10.0-12.0	br s	1H	Carboxylic Acid OH	The carboxylic acid proton signal is typically broad and may exchange with residual water in the solvent.

Comparative Analysis with Precursor Fragments

To appreciate the structural nuances revealed by the predicted spectrum, a comparison with the known ¹H NMR data of its building blocks is instructive.

Cbz-L-alanine

The ¹H NMR spectrum of Cbz-L-alanine in CDCl₃ typically shows the following key signals[1][2]:

• ~7.32 ppm (m, 5H): Aromatic protons of the phenyl group.

• ~5.11 ppm (s, 2H): Benzylic protons of the Cbz group.

• ~4.39 ppm (q, 1H): The α-proton of alanine.

• ~1.43 ppm (d, 3H): The methyl protons of alanine.

• ~10.89 ppm (br s, 1H): The carboxylic acid proton.

2-Aminopyridine

The ¹H NMR spectrum of 2-aminopyridine in CDCl₃ exhibits signals characteristic of the substituted pyridine ring[3][4]:

• ~8.1 ppm (d, 1H): H6 proton (ortho to the ring nitrogen).

• ~7.4 ppm (t, 1H): H4 proton (para to the amino group).

• ~6.6 ppm (d, 1H): H5 proton (meta to the amino group).

• ~6.5 ppm (t, 1H): H3 proton (ortho to the amino group).

• ~4.5 ppm (br s, 2H): Amine (-NH₂) protons.

The formation of the amide bond between the carboxylic acid of Cbz-L-alanine and the amino group of 2-aminopyridine in Cbz-2'-pyridyl-L-Ala is expected to cause a significant downfield shift of the adjacent pyridyl protons (H3') and the appearance of a new amide proton signal.

Experimental Protocol for ¹H NMR Data Acquisition

The following is a detailed, step-by-step methodology for acquiring a high-quality ¹H NMR spectrum of Cbz-2'-pyridyl-L-Ala.

Sample Preparation

• Weighing: Accurately weigh approximately 5-10 mg of the dried Cbz-2'-pyridyl-L-Ala sample.

• Solvent Selection: Choose a suitable deuterated solvent. Deuterated chloroform (CDCl₃) is a common choice for many organic molecules. If solubility is an issue, deuterated dimethyl sulfoxide (DMSO-d₆) or methanol (CD₃OD) can be used. The choice of solvent can influence the chemical shifts, particularly of exchangeable protons like those in amides and carboxylic acids.

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry vial.

• Internal Standard (Optional but Recommended): Add a small amount of an internal standard, such as tetramethylsilane (TMS), for accurate chemical shift referencing (δ = 0.00 ppm).

• Transfer to NMR Tube: Using a Pasteur pipette, transfer the solution to a clean, 5 mm NMR tube. Ensure the sample height is adequate for the instrument's detector (typically around 4-5 cm).

Instrument Setup and Data Acquisition

These parameters are based on a standard 400 MHz NMR spectrometer and may need adjustment for different instruments.[5]

• Instrument Tuning and Shimming: Insert the sample into the spectrometer. The instrument should be tuned to the correct frequency for ¹H nuclei, and the magnetic field homogeneity should be optimized through a process called shimming to ensure sharp spectral lines.

• Acquisition Parameters:

  • Pulse Program: Use a standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).[5]

  • Spectral Width: Set a spectral width of approximately 12-15 ppm to encompass all expected proton signals.[5]

  • Number of Scans: Acquire a sufficient number of scans (typically 16-64) to achieve a good signal-to-noise ratio.

  • Relaxation Delay: A relaxation delay of 1-2 seconds between scans is generally sufficient.[5]

Data Processing

• Fourier Transformation: The raw data (Free Induction Decay, FID) is converted into a frequency-domain spectrum using a Fourier transform.

• Phasing: The spectrum is phased to ensure all peaks are in the pure absorption mode (positive and upright).

• Baseline Correction: A flat baseline is achieved by applying a baseline correction algorithm.

• Referencing: The chemical shift axis is referenced to the internal standard (TMS at 0.00 ppm) or the residual solvent peak.

• Integration: The area under each peak is integrated to determine the relative number of protons.

• Peak Picking: The chemical shift of each peak is accurately determined.

Visualization of the Experimental Workflow

The following diagram, generated using Graphviz, illustrates the logical flow of the ¹H NMR characterization process.

Caption: Workflow for ¹H NMR Characterization.

Conclusion

References

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A Senior Application Scientist's Guide to Confirming Pyridyl Ring Integrity: A Comparative Spectroscopic Approach

For Researchers, Scientists, and Drug Development Professionals

The pyridyl ring, a fundamental scaffold in a vast array of pharmaceuticals and functional materials, demands rigorous structural verification to ensure product efficacy and safety. Its inherent reactivity makes it susceptible to a range of modifications, including oxidation, reduction, and even ring-opening under various stress conditions. This guide provides a comparative analysis of key spectroscopic techniques for confirming the integrity of the pyridyl moiety, offering insights into the causality behind experimental choices and presenting self-validating protocols.

The Criticality of Pyridyl Ring Integrity

The stability of the pyridyl ring is paramount in drug development. Unintended modifications can lead to a loss of biological activity, the formation of toxic byproducts, or alterations in pharmacokinetic profiles. Therefore, robust analytical methods are essential to monitor the structural integrity of pyridine-containing compounds throughout the drug discovery and development lifecycle, from initial synthesis to formulation and stability testing.

A Comparative Overview of Spectroscopic Techniques

Four primary spectroscopic methods offer a complementary suite of tools for the detailed characterization of the pyridyl ring: Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), Fourier-Transform Infrared (FT-IR) Spectroscopy, and Ultraviolet-Visible (UV-Vis) Spectroscopy. Each technique provides unique structural information, and their combined application offers a comprehensive assessment of pyridyl ring integrity.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

NMR spectroscopy is arguably the most powerful technique for unequivocally confirming the integrity of the pyridyl ring by providing detailed information about the chemical environment of each atom. Both ¹H and ¹³C NMR are indispensable for this purpose.

The Expertise Behind NMR Analysis

The deshielding effect of the electronegative nitrogen atom in the pyridine ring results in characteristic downfield chemical shifts for the ring protons and carbons compared to benzene.[1][2] Any alteration to the ring's electronic structure, such as substitution, N-oxidation, or reduction, will induce predictable changes in these chemical shifts, providing a sensitive diagnostic tool.

Experimental Protocol: ¹H and ¹³C NMR Analysis

Objective: To acquire high-resolution ¹H and ¹³C NMR spectra to confirm the chemical structure and integrity of a pyridine-containing compound.

Methodology:

• Sample Preparation:

  • Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, D₂O). The choice of solvent is critical to avoid signal overlap with the analyte.

  • Filter the solution through a glass wool plug into a clean, dry 5 mm NMR tube.

• Instrument Setup:

  • Select a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal signal dispersion and resolution.

  • Tune and shim the instrument to ensure a homogeneous magnetic field.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum. Typical acquisition parameters include a 30-45° pulse angle and a relaxation delay of 1-2 seconds.

  • Process the spectrum by applying Fourier transformation, phase correction, and baseline correction.

  • Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum. This is a longer experiment, so a sufficient number of scans should be acquired to achieve a good signal-to-noise ratio.

  • Process and reference the spectrum similarly to the ¹H NMR spectrum.

• Data Analysis:

  • Analyze the chemical shifts, coupling patterns, and integration of the signals in the ¹H spectrum to assign the protons of the pyridyl ring and any substituents.

  • Analyze the chemical shifts in the ¹³C spectrum to confirm the carbon framework of the molecule.

Interpreting the Data: Signatures of an Intact vs. Modified Pyridyl Ring

Modification	¹H NMR Spectral Changes	¹³C NMR Spectral Changes
Intact Pyridine Ring	Protons typically resonate in the aromatic region (δ 7.0-9.0 ppm). Protons α to the nitrogen are the most deshielded.[1]	Carbons typically resonate between δ 120-150 ppm. Carbons α to the nitrogen are the most deshielded.
N-Oxidation	Protons α and γ to the N-oxide are shifted upfield, while β protons are shifted downfield due to altered electron density.	The carbon atoms of the ring experience shifts depending on their position relative to the N-oxide.
Pyridinium Salt Formation	All ring protons are significantly deshielded (shifted downfield) due to the positive charge on the nitrogen.	All ring carbons are deshielded.
Reduction (Dihydropyridine/Piperidine)	Loss of aromatic signals and appearance of signals in the aliphatic region (δ 1.5-4.0 ppm).	Loss of aromatic signals and appearance of signals in the aliphatic region (δ 20-60 ppm).
Ring Opening	Complete disappearance of the characteristic aromatic signals and the appearance of new, often complex, aliphatic and olefinic signals.	Disappearance of aromatic carbon signals and the emergence of new signals corresponding to the ring-opened product.

Mass Spectrometry (MS): Unveiling Molecular Weight and Fragmentation

Mass spectrometry is a powerful tool for confirming the molecular weight of the parent compound and providing structural information through the analysis of its fragmentation patterns. When coupled with a separation technique like liquid chromatography (LC-MS), it becomes an invaluable method for identifying and quantifying degradation products.[3]

The Logic of Mass Spectrometry in Integrity Confirmation

An intact pyridyl ring will result in a specific molecular ion peak. Any modification, such as oxidation or the addition of a substituent, will lead to a predictable mass shift. Degradation, particularly ring cleavage, will produce fragment ions with significantly lower mass-to-charge ratios (m/z).

Experimental Protocol: LC-MS Analysis for Degradation Products

Objective: To identify and characterize potential degradation products of a pyridine-containing compound using LC-MS.

Methodology:

• Sample Preparation:

  • Prepare a solution of the compound at a known concentration (e.g., 1 mg/mL) in a suitable solvent (e.g., methanol, acetonitrile).

  • Subject the solution to stress conditions (e.g., acid/base hydrolysis, oxidation with H₂O₂, photolysis) according to ICH guidelines.

  • Neutralize the stressed samples if necessary and dilute them to an appropriate concentration for LC-MS analysis.

• LC-MS System Setup:

  • Use a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a mass spectrometer (e.g., quadrupole, time-of-flight, or Orbitrap).

  • Select a suitable column (e.g., C18) and mobile phase to achieve good separation of the parent compound and its degradation products. A gradient elution is often employed.

  • Optimize the mass spectrometer parameters (e.g., ionization source, collision energy for fragmentation) for the analyte. Electrospray ionization (ESI) is commonly used for polar, non-volatile compounds.[3]

• Data Acquisition:

  • Inject the samples and acquire both full scan MS and tandem MS (MS/MS) data. Full scan MS provides the molecular weights of all components, while MS/MS provides fragmentation patterns for structural elucidation.

• Data Analysis:

  • Process the chromatograms to identify peaks corresponding to the parent drug and any new peaks representing degradation products.

  • Analyze the mass spectra of the new peaks to determine their molecular weights.

  • Analyze the MS/MS fragmentation patterns to propose structures for the degradation products.

Interpreting the Data: Fragmentation as a Diagnostic Tool

Modification	Expected Mass Spectral Changes
Intact Pyridine Ring	A clear molecular ion peak [M+H]⁺ or [M-H]⁻ corresponding to the expected molecular weight.
N-Oxidation	An increase in the molecular weight by 16 amu.
Reduction (Dihydropyridine/Piperidine)	An increase in the molecular weight by 2 or 6 amu, respectively.
Ring Opening	The absence of the parent molecular ion and the appearance of fragment ions with significantly lower m/z values, indicating cleavage of the ring. The fragmentation pattern will be drastically different from the parent compound.[4]

Fourier-Transform Infrared (FT-IR) Spectroscopy: A Vibrational Fingerprint

FT-IR spectroscopy provides a rapid and non-destructive method for identifying the functional groups present in a molecule. The vibrational frequencies of the bonds within the pyridyl ring provide a characteristic "fingerprint" that can be used to confirm its presence and integrity.

The Rationale Behind FT-IR Analysis

The aromatic C-H and C=C/C=N stretching and bending vibrations of the pyridine ring give rise to a series of characteristic absorption bands in the mid-infrared region.[5] Changes in the ring's structure, such as substitution or loss of aromaticity, will alter these vibrational modes, leading to shifts in the positions and intensities of the corresponding IR bands.

Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR

Objective: To obtain a quick vibrational fingerprint of a pyridine-containing compound to confirm the presence of the pyridyl ring.

Methodology:

• Sample Preparation:

  • For solid samples, a small amount of the powder is placed directly onto the ATR crystal.

  • For liquid samples, a single drop is placed on the crystal.

• Instrument Setup:

  • Ensure the ATR crystal is clean before and after each measurement.

  • Acquire a background spectrum of the empty ATR crystal.

• Data Acquisition:

  • Place the sample on the ATR crystal and apply pressure to ensure good contact.

  • Acquire the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Analysis:

  • The background spectrum is automatically subtracted from the sample spectrum to yield the final absorbance spectrum.

  • Identify the characteristic absorption bands of the pyridine ring and other functional groups in the molecule.

Interpreting the Data: Key Vibrational Bands

Vibrational Mode	Typical Wavenumber (cm⁻¹)	Significance for Integrity
Aromatic C-H Stretch	3100-3000	Presence indicates an intact aromatic ring.
C=C and C=N Ring Stretching	1600-1400	A complex pattern of bands characteristic of the pyridine ring. Changes in this region suggest substitution or loss of aromaticity.[6]
Ring Breathing	~1000	A sharp band indicative of the entire ring vibrating.
C-H Out-of-Plane Bending	900-700	The pattern of these bands can be indicative of the substitution pattern on the ring.
N-O Stretch (for N-oxides)	1300-1200	Appearance of a strong band in this region is a clear indicator of N-oxidation.
N-H Stretch (for Pyridinium salts)	Broad band around 3000-2500	Indicates protonation of the nitrogen atom.

Ultraviolet-Visible (UV-Vis) Spectroscopy: A Probe of the Electronic System

UV-Vis spectroscopy provides information about the electronic transitions within a molecule. The conjugated π-system of the pyridine ring gives rise to characteristic absorption bands in the UV region. While less structurally informative than NMR or MS, UV-Vis is a simple, rapid, and sensitive technique for quantitative analysis and for monitoring changes in the electronic structure of the pyridyl ring.

The Principle of UV-Vis in Pyridine Analysis

The pyridine ring exhibits characteristic π → π* and n → π* transitions.[7] The position and intensity of these absorption bands are sensitive to substitution, solvent polarity, and changes to the aromatic system. Degradation of the pyridyl ring, especially ring opening, leads to a loss of conjugation and a significant change in the UV-Vis spectrum, often a disappearance of the characteristic aromatic absorption.

Experimental Protocol: UV-Vis Spectrophotometry

Objective: To obtain the UV-Vis absorption spectrum of a pyridine-containing compound and to monitor its stability over time.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of the compound in a suitable UV-transparent solvent (e.g., methanol, ethanol, water, acetonitrile) at a known concentration.

  • Prepare a series of dilutions to determine the linear range of absorbance.

  • For stability studies, prepare a solution and monitor its spectrum at regular intervals under specific storage conditions.

• Instrument Setup:

  • Use a dual-beam UV-Vis spectrophotometer.

  • Fill a matched pair of cuvettes with the solvent to be used as a blank.

  • Calibrate the instrument by running a baseline with the blank cuvettes.

• Data Acquisition:

  • Replace the sample cuvette with the sample solution.

  • Scan a range of wavelengths (e.g., 200-400 nm) to obtain the full absorption spectrum.

  • For quantitative analysis, measure the absorbance at the wavelength of maximum absorption (λmax).

• Data Analysis:

  • Determine the λmax and the molar absorptivity (ε) of the compound.

  • For stability studies, plot absorbance vs. time to determine the degradation kinetics.[8]

Interpreting the Data: Electronic Transitions as Indicators

Modification	Expected UV-Vis Spectral Changes
Intact Pyridine Ring	Characteristic absorption bands around 250-270 nm.[7]
Substitution	Shifts in the λmax and changes in molar absorptivity depending on the nature and position of the substituent.
N-Oxidation	Typically results in a red shift (shift to longer wavelength) of the primary absorption band.
Pyridinium Salt Formation	Often leads to a slight blue shift (shift to shorter wavelength) of the absorption bands.
Loss of Aromaticity (Reduction/Ring Opening)	Significant decrease or complete disappearance of the characteristic aromatic absorption bands. The spectrum may shift to much shorter wavelengths.[9]

Workflow and Inter-technique Relationships

The following diagram illustrates a logical workflow for the comprehensive analysis of pyridyl ring integrity, highlighting the complementary nature of the spectroscopic techniques.

Caption: Workflow for Pyridyl Ring Integrity Analysis.

Conclusion: A Multi-faceted Approach for Confident Characterization

Confirming the integrity of the pyridyl ring is a non-negotiable aspect of quality control in the pharmaceutical and chemical industries. No single technique can provide all the necessary information. A multi-faceted approach, leveraging the strengths of NMR, Mass Spectrometry, FT-IR, and UV-Vis spectroscopy, is essential for a comprehensive and confident assessment. By understanding the principles behind each technique and employing robust, self-validating protocols, researchers can ensure the structural integrity of their pyridine-containing molecules, ultimately contributing to the development of safer and more effective products.

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A Comparative Crystallographic Guide to Cbz-2'-pyridyl-L-Alanine Complexes: From Synthesis to Structural Insights

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Cbz-2'-pyridyl-L-Alanine Complexes

In the realm of medicinal chemistry and materials science, the design of metal-based compounds with specific geometries and functionalities is of paramount importance. The ligand Cbz-2'-pyridyl-L-alanine is a particularly interesting building block. It combines the chirality and biocompatibility of the amino acid L-alanine with the coordinating ability of a pyridyl group and the steric and crystallization-promoting properties of the N-Carbobenzyloxy (Cbz) protecting group.[1] The resulting metal complexes have potential applications as catalysts, therapeutic agents, and novel materials.[2] Understanding their precise three-dimensional structure through X-ray crystallography is crucial for structure-activity relationship (SAR) studies and rational drug design.

The Cbz group, while primarily a protecting group in peptide synthesis, plays a critical role in crystallography.[][4] Its bulky, aromatic nature can facilitate the formation of well-ordered crystals by promoting intermolecular interactions such as π-π stacking, which are essential for obtaining high-quality diffraction data.[1] The 2'-pyridyl moiety introduces an additional coordination site, allowing for the formation of stable chelate rings with metal ions, thereby influencing the overall geometry and electronic properties of the complex.[5]

This guide will provide a comprehensive workflow for the crystallographic analysis of these complexes, followed by a comparative analysis of their structural features when coordinated to different transition metals, such as copper(II) and palladium(II).

Experimental Workflow: A Self-Validating Approach

The journey from starting materials to a refined crystal structure is a multi-step process that requires careful planning and execution. Each step is designed to validate the outcome of the previous one, ensuring the integrity of the final structural model.

Caption: A comprehensive workflow for the crystallographic analysis of Cbz-2'-pyridyl-L-Ala complexes.

Synthesis and Complexation: A Step-by-Step Protocol

The synthesis of the ligand and its subsequent complexation with a metal salt are the foundational steps. Here, we outline a general procedure.

Experimental Protocol: Synthesis of Cbz-2'-pyridyl-L-Alanine and its Metal Complexes

• Protection of 2'-pyridyl-L-alanine:

  • Dissolve 2'-pyridyl-L-alanine in a suitable aqueous alkaline solution (e.g., 1M NaOH or NaHCO₃) at 0-5 °C. The basic conditions deprotonate the amino group, making it nucleophilic.[1]

  • Slowly add benzyl chloroformate (Cbz-Cl) dropwise while maintaining the pH between 8 and 10. A pH that is too low will result in the decomposition of Cbz-Cl, while a higher pH can lead to racemization of the chiral center.[1]

  • Stir the reaction mixture at low temperature for several hours, then allow it to warm to room temperature.

  • Acidify the mixture with a dilute acid (e.g., 1M HCl) to precipitate the Cbz-protected amino acid.

  • Filter, wash with cold water, and dry the product. Characterize using ¹H NMR, ¹³C NMR, and mass spectrometry to confirm the structure and purity.

• Complexation with a Metal Salt:

  • Dissolve the Cbz-2'-pyridyl-L-alanine ligand in a suitable solvent, such as methanol or ethanol.

  • In a separate flask, dissolve the metal salt (e.g., CuCl₂·2H₂O or PdCl₂) in the same solvent.

  • Slowly add the metal salt solution to the ligand solution with stirring. The stoichiometry of the reactants will influence the final complex formed. A 1:2 metal-to-ligand ratio is common for divalent metals.

  • The reaction mixture may be heated to reflux to ensure complete reaction.

  • Allow the solution to cool, and collect the resulting precipitate by filtration. Wash with a small amount of cold solvent and dry under vacuum.

Crystallization: The Art and Science of Single Crystal Growth

Obtaining high-quality single crystals is often the most challenging step. The bulky Cbz group generally aids in this process.[1]

Common Crystallization Techniques:

• Slow Evaporation: The complex is dissolved in a suitable solvent or solvent mixture to near saturation. The container is loosely capped to allow for slow evaporation of the solvent over several days or weeks.

• Vapor Diffusion: A concentrated solution of the complex is placed in a small, open vial. This vial is then placed in a larger, sealed container with a less volatile solvent in which the complex is insoluble. The vapor of the precipitant slowly diffuses into the solution of the complex, reducing its solubility and promoting crystal growth.

• Solvent Layering: A solution of the complex is carefully layered with a less dense, miscible solvent in which the complex is insoluble. Crystals form at the interface of the two solvents.

The choice of solvents is critical and often determined empirically through screening. Common solvents include methanol, ethanol, acetonitrile, and mixtures with water or less polar solvents like dichloromethane.

X-ray Diffraction and Data Analysis: From Diffraction Pattern to 3D Structure

Once a suitable single crystal is obtained, it is subjected to X-ray diffraction analysis.

Caption: The iterative process of solving and refining a crystal structure from diffraction data.

Key Steps in Data Analysis:

• Data Collection: The crystal is mounted on a goniometer and cooled in a stream of liquid nitrogen to minimize thermal motion and radiation damage. It is then irradiated with a monochromatic X-ray beam, and the diffraction pattern is recorded on a detector.

• Data Processing: The raw diffraction images are processed to determine the unit cell parameters, space group, and the intensities of the individual reflections.

• Structure Solution: The "phase problem" is solved to generate an initial electron density map. For small molecules, direct methods are typically successful.

• Structure Refinement: An atomic model is built into the electron density map and refined using a least-squares algorithm to minimize the difference between the observed and calculated structure factors. This is an iterative process where atomic positions, displacement parameters, and other variables are adjusted.

• Validation: The final model is validated using various metrics, such as the R-factor, goodness-of-fit, and residual electron density maps, to ensure its accuracy and reliability.

Comparative Structural Analysis: The Influence of the Metal Center

The choice of the metal ion has a profound impact on the coordination geometry and the overall crystal packing of the Cbz-2'-pyridyl-L-Ala complexes.[6] Below, we compare the expected structural features for complexes with Cu(II) and Pd(II), two commonly studied transition metals.

Coordination Geometry

• Copper(II) Complexes: Due to the Jahn-Teller effect, Cu(II) (d⁹) complexes often exhibit distorted coordination geometries. With a bidentate N,N'-chelating ligand like 2'-pyridyl-L-alanine, a distorted square planar or square pyramidal geometry is expected.[7][8] The carboxylate oxygen from the alanine backbone can also participate in coordination, potentially leading to a tridentate binding mode.

• Palladium(II) Complexes: Pd(II) (d⁸) complexes strongly favor a square planar coordination geometry.[9] With two Cbz-2'-pyridyl-L-alanine ligands, a trans- or cis-isomer is possible, with the trans-isomer often being thermodynamically favored to minimize steric hindrance between the bulky Cbz groups.

Quantitative Data Comparison

The following table summarizes hypothetical but representative crystallographic data for Cu(II) and Pd(II) complexes of Cbz-2'-pyridyl-L-Ala, based on trends observed in similar structures.

Parameter	[Cu(Cbz-2'-pyridyl-L-Ala)₂]	[Pd(Cbz-2'-pyridyl-L-Ala)₂]	Rationale for Differences
Crystal System	Monoclinic	Orthorhombic	The more regular geometry of the Pd(II) complex may lead to higher symmetry packing.
Space Group	P2₁	P2₁2₁2₁	Both are common chiral space groups.
Coordination Geometry	Distorted Square Pyramidal	Square Planar	Jahn-Teller distortion for Cu(II) vs. the strong preference of Pd(II) for square planar geometry.
M-N(pyridyl) (Å)	~2.0 - 2.2	~2.0 - 2.1	Generally similar, but can be influenced by the overall geometry.
M-N(amino) (Å)	~2.0 - 2.1	~2.0 - 2.1	Similar to M-N(pyridyl) bond lengths.
N(pyridyl)-M-N(amino) Angle (°)	~80 - 85	~80 - 85	The bite angle of the chelate ring is largely determined by the ligand itself.
Intermolecular Interactions	Hydrogen bonding, π-π stacking	Hydrogen bonding, π-π stacking	The Cbz groups are likely to dominate the crystal packing through π-π interactions in both cases.

The Role of the Cbz Group in Crystal Packing

The benzyloxycarbonyl (Cbz) group plays a crucial role in the supramolecular assembly of these complexes. Its phenyl ring can participate in π-π stacking interactions with adjacent molecules, leading to the formation of one-, two-, or three-dimensional networks. The carbonyl oxygen of the Cbz group can also act as a hydrogen bond acceptor, further stabilizing the crystal lattice. The orientation of the Cbz group relative to the coordination plane of the metal will significantly influence the overall packing motif.

Conclusion and Future Directions

The crystallographic analysis of Cbz-2'-pyridyl-L-alanine complexes provides invaluable insights into their solid-state structures. This guide has outlined a comprehensive and self-validating workflow for their synthesis, crystallization, and structural determination. The comparative analysis highlights the predictable yet nuanced influence of the metal center on the coordination geometry, with Cu(II) favoring distorted geometries and Pd(II) preferring a regular square planar arrangement.

Future work in this area could involve the synthesis of a wider range of complexes with different metal ions to further probe the structure-property relationships. High-resolution electron density studies could provide deeper insights into the nature of the metal-ligand bonding. Furthermore, correlating the observed solid-state structures with their solution-state behavior and biological activity will be crucial for the rational design of new metallodrugs and functional materials.

References

• Al-Rasheed, H. H., Haukka, M., Soliman, S. M., Al-Majid, A. M., Ali, M., El-Faham, A., & Barakat, A. (2022). Synthesis and Solid-State X-ray Structure of the Mononuclear Palladium(II) Complex Based on 1,2,3-Triazole Ligand. Crystals, 12(10), 1335.
• Hempel, A., Camerman, N., & Camerman, A. (1991). L-alanyl-L-alanyl-L-alanine: Parallel Pleated Sheet Arrangement in Unhydrated Crystal Structure, and Comparisons With the Antiparallel Sheet Structure. Biopolymers, 31(2), 187-192.
• Fronczek, F. R., & Hiscock, J. R. (2021). Synthesis, crystal structure, and Hirshfeld surface analysis of 3-ferrocenyl-1-(pyridin-2-yl)-1H-pyrazol-5-amine.
• ACS Publications. (2024). Synthesis of β-Pyridyl α-Amino Acids: Conformationally Sensitive Charge Transfer-Based Fluorophores. Organic Letters.

• MDPI. (2022). Bi-Dentate Pyridyl Amine-Derived Complexes of Aluminium: Synthesis, Structure and ROP Capability. Retrieved from [Link]

• ResearchGate. (2024). (PDF) Influence of Metal Ions on the Structural Complexity of Mixed-Ligand Divalent Coordination Polymers. Retrieved from [Link]

• Organic Chemistry Portal. (2019). Cbz-Protected Amino Groups. Retrieved from [Link]

• PubMed. (2014). Pyridine coordination chemistry for molecular assemblies on surfaces. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). N-carbobenzyloxyalanine. PubChem. Retrieved from [Link]

• ResearchGate. (n.d.). Transition metal complexes constructed by pyridine–amino acid: fluorescence sensing and catalytic properties. Retrieved from [Link]

• MDPI. (n.d.). Theoretical Analysis of Coordination Geometries in Transition Metal–Histidine Complexes Using Quantum Chemical Calculations. Retrieved from [Link]

• CrystEngComm. (n.d.). Crystal structure and piezoelectric properties of the final member of the pyridylalanine derivative series: [H-β-(3-pyridyl)-Ala-OH][BF4]. Retrieved from [Link]

• PubMed. (n.d.). Why Are Copper(II) Amino Acid Complexes Not Planar in Their Crystal Structures? An ab Initio and Molecular Mechanics Study. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Application of Metal Coordination Chemistry to Explore and Manipulate Cell Biology. PMC. Retrieved from [Link]

• MDPI. (n.d.). X-ray Structures of Precursors of Styrylpyridine-Derivatives Used to Obtain 4-((E)-2-(Pyridin-2-yl)vinyl)benzamido-TEMPO: Synthesis and Characterization. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Aspects of Structure and Bonding in Copper-Amino Acid Complexes Revealed by Single Crystal EPR/ENDOR Spectroscopy and Density Functional Calculations. PMC. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Mononuclear and Tetranuclear Copper(II) Complexes Bearing Amino Acid Schiff Base Ligands: Structural Characterization and Catalytic Applications. PMC. Retrieved from [Link]

• RSC Publishing. (2005). Square pyramidal geometry around the metal and tridentate coordination mode of the tripod in the [6-(3′-cyanophenyl) -. New J. Chem., 29, 1555.

• ResearchGate. (2008). Synthesis and X-ray crystal structure determination of a useful Pd II starting compound, enPd(NO 3) 2. Retrieved from [Link]starting_compound_enPdNO_3_2)

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• 8. Square pyramidal geometry around the metal and tridentate coordination mode of the tripod in the [6-(3′-cyanophenyl)-2-pyridylmethyl]bis(2-pyridylmethyl)amine FeCl2 complex: a solid state effect - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Cbz-2'-pyridyl-L-Ala

Welcome, valued research partner. At our core, we believe that groundbreaking science and unwavering safety are two sides of the same coin. This guide extends beyond the product data sheet to provide you with a comprehensive, actionable framework for the responsible disposal of Cbz-2'-pyridyl-L-Ala. Adherence to these procedures is not merely about compliance; it is a foundational pillar of a robust safety culture that protects you, your colleagues, and our shared environment.

This document is designed to be a self-validating system, explaining the causality behind each procedural step. By understanding the why, you are empowered to make informed, safe decisions in your laboratory.

Hazard Identification and Risk Assessment: Understanding the Molecule

• Pyridyl Group: The pyridine moiety is the primary driver of this compound's hazardous characteristics. Pyridine is a volatile, flammable liquid with a pungent odor.[1] Exposure can cause nausea, headaches, and irritation to the eyes, skin, and respiratory system.[2] Therefore, handling Cbz-2'-pyridyl-L-Ala requires precautions similar to those for pyridine itself.

• Cbz-Alanine: The Cbz-alanine portion contributes to potential irritation. GHS classifications for the closely related N-Carbobenzyloxy-alanine indicate it may be harmful if swallowed or inhaled, and can cause skin, eye, and respiratory irritation.[3]

• Amino Acid Derivatives: While simple amino acids are generally low-hazard, the functionalization with Cbz and pyridyl groups elevates the need for cautious handling and disposal.[4]

Table 1: Anticipated Hazard Profile for Cbz-2'-pyridyl-L-Ala

Hazard Type	Anticipated Risk	Rationale & Key Precautions
Acute Toxicity (Oral/Inhalation)	Harmful	Based on analogs, ingestion or inhalation of dust should be avoided.[3]
Skin Corrosion/Irritation	Causes skin irritation	Direct skin contact should be prevented through appropriate gloves and lab coats.[3][5]
Eye Damage/Irritation	Causes serious eye irritation	Chemical splash goggles are mandatory to prevent eye contact.[3][5]
Respiratory Irritation	May cause respiratory irritation	All handling of the solid and any solutions must occur in a certified chemical fume hood.[3][6]

The Core Directive: A Step-by-Step Disposal Workflow

The guiding principle for disposal is that Cbz-2'-pyridyl-L-Ala and its associated waste streams must be treated as hazardous chemical waste. Under no circumstances should this material or its containers be disposed of in standard trash or down the sanitary sewer. Evaporation or dilution as a means of disposal is illegal and unsafe.[7]

Step 1: Immediate Handling & Personal Protective Equipment (PPE)

Your first line of defense is a physical barrier. The choice of PPE is dictated by the compound's hazard profile.[8]

Table 2: Required Personal Protective Equipment (PPE)

PPE Item	Specification	Rationale
Gloves	Nitrile gloves	Proven resistance to pyridine and related chemical structures.[8]
Eye Protection	Chemical splash goggles	Protects against splashes and airborne dust particles.[6][8]
Body Protection	A buttoned lab coat	Prevents contamination of personal clothing and skin.[6]
Respiratory Protection	Not required if handled in a fume hood	All operations should be conducted in a well-ventilated chemical fume hood to avoid inhalation of dust or vapors.[1][6]

Step 2: Waste Segregation and Containerization

Proper containment is critical for preventing leaks, reactions, and exposure.

• Select a Compatible Container: Use a container designated for hazardous waste, preferably the original product container or a clean, compatible one (e.g., glass or polyethylene).[9] The container must have a secure, screw-top cap and be in good condition.[7]

• Label Correctly from the Start: The moment the first drop of waste enters the container, it must be labeled.[9] The label must include:

  • The words "HAZARDOUS WASTE "[7][9]

  • The full chemical name: "Cbz-2'-pyridyl-L-Ala "

  • The name of the principal investigator (PI) and the laboratory location (Building/Room).[7]

• Segregate Waste Streams: Do not mix Cbz-2'-pyridyl-L-Ala waste with other waste types (e.g., halogenated solvents, acids, bases).[9] Mixing waste streams can create dangerous reactions and significantly increases disposal costs.

• Manage Contaminated Materials: All items that come into direct contact with Cbz-2'-pyridyl-L-Ala, such as weigh boats, pipette tips, and contaminated gloves, must be disposed of as solid hazardous waste in a designated, lined container.

• Handling Empty Containers: A container is not "empty" until it has been properly decontaminated. Thoroughly empty the container, and then collect the rinsate (e.g., from rinsing with a solvent) as hazardous waste.[10] Once decontaminated, obliterate the original label before disposal.[10]

Step 3: Satellite Accumulation Area (SAA) Management

Laboratories that generate hazardous waste must establish a Satellite Accumulation Area (SAA).[7] This is a designated location within the lab where waste is stored prior to pickup.

• Location: The SAA must be at or near the point of generation and under the control of the lab personnel.

• Containment: Keep waste containers tightly capped at all times, except when actively adding waste.[9]

• Inspections: The SAA must be inspected weekly for leaks or container degradation.[11]

• Time & Volume Limits: A partially filled waste container can remain in the SAA for up to one year.[7] Once a container is full, it must be removed from the SAA within three days.[7]

Step 4: Final Disposal via Institutional Channels

As a generator of hazardous waste, your responsibility is to safely accumulate and label it. The final treatment and disposal must be handled by professionals.

• Contact EH&S: Contact your institution's Environmental Health & Safety (EH&S) department to schedule a pickup for your full, properly labeled waste container.

• Documentation: Complete any required waste pickup forms or online requests as per your institution's protocol.

• Professional Disposal: EH&S will work with a licensed hazardous waste disposal contractor to transport, treat, and dispose of the material in compliance with all local, state, and federal regulations, such as those set by the Environmental Protection Agency (EPA).[11]

Emergency Procedures: Spill and Exposure Protocol

Preparedness is key to mitigating the impact of an accidental release.

Personnel Exposure:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[12] Seek medical attention if irritation persists.[5]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.[5][12] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air.[5] If breathing is difficult, provide oxygen and seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink plenty of water.[5][12] Seek immediate medical attention.

Spill Management:

• Alert Personnel: Immediately alert others in the lab.

• Evacuate (If Necessary): For a large spill, evacuate the area and contact EH&S or the emergency response team.

• Contain the Spill: For a small, manageable spill of the solid material, prevent dust from becoming airborne.

• Don Appropriate PPE: Before cleaning, ensure you are wearing the full PPE outlined in Table 2.

• Clean-Up: Carefully sweep up the solid material and place it into a designated hazardous waste container.[5][13] Do not use a vacuum cleaner unless it is designed for hazardous dust. Clean the area with a suitable solvent, and collect all cleaning materials as hazardous waste.

• Report: Report the incident to your supervisor and EH&S, as per your institution's policy.

Visualization of the Disposal Workflow

The following diagram outlines the logical flow from chemical use to final disposal.

Sources

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• 2. osha.gov [osha.gov]
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Personal protective equipment for handling Cbz-2'-pyridyl-L-Ala

[1]

Executive Summary & Chemical Context

Cbz-2'-pyridyl-L-Ala (N-Carbobenzyloxy-3-(2-pyridyl)-L-alanine) is a protected unnatural amino acid used primarily in the synthesis of peptidomimetics and metallo-peptide catalysts.[1] While the alanine backbone is benign, the 2-pyridyl moiety introduces specific toxicological risks distinct from standard amino acids.[1]

The Safety Paradox: Unlike standard Fmoc/Boc-amino acids, this compound contains a pyridine ring.[1] Pyridine derivatives are known to possess higher skin permeability and potential neurotoxicity compared to aliphatic side chains. Furthermore, the Cbz-protection group renders the molecule lipophilic, potentially facilitating dermal absorption if dissolved in organic solvents (e.g., DMF, DMSO).[1]

Core Hazard Classification (Inferred from Analogs):

• Primary: Respiratory Irritant (Fine dust hazard).

• Secondary: Serious Eye Irritant (Category 2A based on Boc-2-pyridyl-Ala data).[1]

• Tertiary: Potential Skin Sensitizer (Carbamate structure).

Personal Protective Equipment (PPE) Matrix

This matrix moves beyond generic recommendations, selecting equipment based on the specific physicochemical interaction between the reagent and the barrier material.

Protection Zone	Hazard Vector	Recommended Equipment	Technical Justification
Respiratory	Fine particulate inhalation (Dust)	N95 / P2 Respirator (Minimum)	Standard surgical masks offer zero protection against <5µm chemical fines.[1] If handling >10g, use a P100 half-face respirator .[1]
Ocular	Corrosive dust / Solvent splash	Indirect-Vented Chemical Goggles	Safety glasses are insufficient. The pyridine moiety is a mucous membrane irritant; a dust-tight seal is required to prevent "floating fines" from contacting the eye.
Dermal (Hand)	Solid Handling	Nitrile (4 mil minimum)	Nitrile provides excellent resistance to dry solids.
Dermal (Hand)	Solution Phase (DMF/NMP)	Double-Gloving (Nitrile over Laminate)	Once dissolved in DMF (common for coupling), the solvent acts as a carrier.[1] Standard nitrile degrades in DMF; a laminate inner liner is required.
Body	Static cling / Particulate accumulation	Tyvek® Lab Coat (or equivalent)	Cotton coats trap dust. Non-woven polypropylene (Tyvek) sheds particles and prevents accumulation on the user's street clothes.

Operational Workflow: Step-by-Step Protocol

Phase 1: Engineering Controls & Setup

Objective: Eliminate the source of exposure before PPE is even engaged.[1]

• Static Control: Cbz-protected amino acids are often fluffy and prone to static charge. Place an ionizing bar or anti-static gun inside the weigh station.

• Ventilation: All handling must occur within a certified chemical fume hood operating at 100 fpm (0.5 m/s) face velocity.

• Balance Shield: Use a draft shield to prevent air currents from spreading the powder while maintaining containment.

Phase 2: Active Handling (Weighing & Transfer)

Objective: Transfer reagent without generating an aerosol cloud.

• Don PPE: Put on Tyvek coat, goggles, and double gloves (if planning immediate dissolution).[1]

• Tare Container: Place the receiving vessel (e.g., round-bottom flask) in the balance. Never weigh directly onto paper; use a weighing boat or funnel.

• The "Gravity Pour": When transferring from the stock bottle, rotate the bottle slowly. Do not shake. Use a clean spatula to break clumps gently.

• Solvent Addition (The Critical Moment):

  • Add the solvent (DMF/DCM) down the side of the vessel, not directly onto the powder.[1] This prevents "puffing" (aerosolization) of the dry reagent.

  • Note: Once dissolved, the risk profile changes.[1] The solution is now a transdermal hazard .

Phase 3: Decontamination & Doffing

Objective: Prevent "take-home" exposure.[1]

• Wipe Down: While still in the hood, wipe the exterior of the stock bottle and the balance area with a solvent-dampened tissue (Ethanol or DCM).[1] Dispose of this tissue as hazardous waste immediately.[1]

• Glove Removal: Use the "beak method" (pulling one glove off inside out using the other gloved hand) to ensure no outer surface touches skin.

• Hand Wash: Wash hands with soap and cool water (warm water opens pores, increasing absorption risk) for 20 seconds.[1]

Visualization: Safety Logic & Spill Response[1][2]

Figure 1: Barrier Logic & Exposure Pathways

This diagram illustrates why specific PPE is chosen based on the migration path of the chemical.

Caption: Exposure pathways (Red/Yellow) vs. PPE Barrier Blockades (Green). Note the high risk of dermal absorption once in solution.[1]

Figure 2: Spill Response Decision Tree

Caption: Immediate response protocols differ by physical state to prevent secondary aerosolization.

Disposal & Environmental Compliance

Because this compound contains a pyridine ring and nitrogen, it cannot be treated as standard organic waste.[1]

• Waste Stream: Segregate into "Halogenated/Nitrogenous Organic Waste." Do not mix with acidic aqueous waste, as pyridine can form salts that may precipitate or react exothermically.

• Labeling: Clearly tag the waste container with "Contains Pyridine Derivatives - Potential Sensitizer."

• Destruction Method: The only validated disposal method is High-Temperature Incineration equipped with a scrubber to manage nitrogen oxide (NOx) emissions.[1]

References

• Fisher Scientific. (2025). Safety Data Sheet: N-Boc-3-(2-pyridyl)-L-alanine. Retrieved from (Analogous hazard data).

• National Institutes of Health (NIH). (2024). Unnatural Amino Acids: Strategies, Designs, and Applications in Medicinal Chemistry. PubMed. Retrieved from

• BenchChem. (2025). Proper Disposal of 2-Amino-2-(pyridin-2-YL)acetic acid. Retrieved from [1]

• American Chemical Society (ACS).Identifying and Evaluating Hazards in Research Laboratories.

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